5-(2,4-Dichlorophenyl)-2-furaldehyde

• CAS: 56300-69-7

Core Science & Biosynthesis

In-Depth Technical Guide: 5-(2,4-Dichlorophenyl)-2-furaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties, synthetic methodologies, and potential biological activities of 5-(2,4-Dichlorophenyl)-2-furaldehyde, a heterocyclic aldehyde with potential applications in medicinal chemistry and materials science.

Core Chemical Properties

5-(2,4-Dichlorophenyl)-2-furaldehyde is a solid organic compound.[1] Its chemical identity is well-defined by its structural and physicochemical properties. The IUPAC name for this compound is 5-(2,4-dichlorophenyl)furan-2-carbaldehyde.[2]

Quantitative Chemical Data

The key quantitative properties of 5-(2,4-Dichlorophenyl)-2-furaldehyde are summarized in the table below for easy reference and comparison.

Property	Value	Source(s)
Molecular Formula	C₁₁H₆Cl₂O₂	[2][3][4]
Molecular Weight	241.07 g/mol	[2][3][4]
CAS Number	56300-69-7	[2][4]
Melting Point	158-163 °C	[1]
Exact Mass	239.9744848 Da	[2][3]
Hydrogen Bond Donor Count	0	[2]
Hydrogen Bond Acceptor Count	2	[2]
Topological Polar Surface Area	30.2 Ų	[2][3]

Structural Identifiers:

• SMILES: C1=CC(=C(C=C1Cl)Cl)C2=CC=C(O2)C=O[3]

• InChI: InChI=1S/C11H6Cl2O2/c12-7-1-3-9(10(13)5-7)11-4-2-8(6-14)15-11/h1-6H[2]

• InChIKey: WTXWLFKNQYWFPK-UHFFFAOYSA-N[2]

Spectral Data: ¹H NMR, ¹³C NMR, and ATR-IR spectral data for 5-(2,4-Dichlorophenyl)-2-furaldehyde are available in public databases such as PubChem.[2]

Experimental Protocols: Synthesis

The synthesis of 5-aryl-2-furaldehydes, including the title compound, is typically achieved through cross-coupling reactions. Two prominent and effective methods are the Meerwein arylation and palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling.[5]

Method 1: Meerwein Arylation

This method involves the addition of an aryl diazonium salt to an electron-poor alkene, in this case, the furan ring of a furaldehyde precursor.[5] The reaction proceeds via a radical mechanism.[5]

Detailed Protocol:

• Diazotization: A solution of 2,4-dichloroaniline (1 equivalent) in a suitable aqueous acid (e.g., HCl) is cooled to 0-5 °C. An aqueous solution of sodium nitrite (1 equivalent) is added dropwise while maintaining the low temperature to form the 2,4-dichlorobenzenediazonium chloride salt.

• Arylation: The freshly prepared diazonium salt solution is added to a stirred solution of 2-furaldehyde (1-1.5 equivalents) in a solvent such as acetone or water. A copper(II) salt catalyst (e.g., CuCl₂) is added portion-wise.

• Reaction: The reaction mixture is stirred at room temperature or gently warmed (e.g., 30-40 °C) until the evolution of nitrogen gas ceases.

• Work-up: The mixture is extracted with an organic solvent (e.g., ethyl acetate). The organic layer is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 5-(2,4-Dichlorophenyl)-2-furaldehyde.

Caption: General workflow for the synthesis via Meerwein Arylation.

Method 2: Suzuki-Miyaura Coupling

This palladium-catalyzed cross-coupling reaction is a highly versatile method for forming C-C bonds and is widely used for synthesizing biaryl compounds.[6] It involves the reaction of an organoboron compound with an organic halide.[6]

Detailed Protocol:

• Reactant Preparation: In a reaction vessel, 5-bromo-2-furaldehyde (1 equivalent), 2,4-dichlorophenylboronic acid (1.1-1.5 equivalents), a palladium catalyst such as Pd(PPh₃)₄ or Pd(dppf)Cl₂ (0.01-0.05 equivalents), and a base (e.g., K₂CO₃, Cs₂CO₃, 2-3 equivalents) are combined.

• Solvent Addition: A degassed solvent system, typically a mixture like 1,2-dimethoxyethane (DME) and water or toluene/ethanol/water, is added.

• Reaction: The mixture is heated under an inert atmosphere (e.g., Argon or Nitrogen) to reflux (typically 80-100 °C) for several hours (2-24 h). The reaction progress is monitored by TLC or GC-MS.

• Work-up: After cooling to room temperature, the reaction mixture is diluted with water and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed in vacuo.

• Purification: The residue is purified by column chromatography on silica gel using a solvent gradient (e.g., hexane/ethyl acetate) to afford the pure product.

Caption: General workflow for the synthesis via Suzuki-Miyaura Coupling.

Potential Biological Activity

While specific studies on 5-(2,4-Dichlorophenyl)-2-furaldehyde are limited, the broader class of furan derivatives and compounds containing the dichlorophenyl moiety are known to possess a range of biological activities.[5][7] This suggests that the title compound could be a candidate for further investigation in drug discovery.

Antimicrobial Activity

Furan-containing compounds have a long history as antimicrobial agents.[8] For instance, nitrofurantoin is a well-known antibiotic.[8] The general antimicrobial activity of furan derivatives is often attributed to their ability to generate reactive intermediates within microbial cells, which can lead to damage of essential macromolecules like DNA and proteins.[2][9] A study on a triazolo-thiadiazole derivative containing a 2,4-dichlorophenyl group demonstrated antibacterial and antifungal activities, suggesting this moiety contributes to the antimicrobial profile.

Anticancer Activity

Derivatives of 5-aryl-2-furaldehydes are being investigated for their potential as anticancer agents.[5] A prominent mechanism of action for some of these compounds is the inhibition of tubulin polymerization.[1] By binding to tubulin, these molecules disrupt the formation and dynamics of microtubules, which are critical for cell division. This interference leads to cell cycle arrest, typically in the G2/M phase, and ultimately triggers programmed cell death (apoptosis) in cancer cells.[1][6] Furthermore, studies on the related compound 5-hydroxymethyl-2-furfural have suggested that it may induce lung cancer through the upregulation of key targets like MAPK3, MAPK1, and SRC.[10] This highlights the importance of the furan scaffold in interacting with critical cellular signaling pathways.[6][7]

Disclaimer: 5-(2,4-Dichlorophenyl)-2-furaldehyde is intended for research use only and is not for diagnostic or therapeutic use.[4] Further in-depth studies are required to fully elucidate its specific biological activities and mechanisms of action.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 5-(2,4-Dichlorophenyl)-2-furaldehyde | C11H6Cl2O2 | CID 674998 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmacological activity of furan derivatives [wisdomlib.org]
• 9. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review – Oriental Journal of Chemistry [orientjchem.org]
• 10. Analysis of key targets for 5-hydroxymethyl-2-furfural-induced lung cancer based on network toxicology, network informatics, and in vitro experiments - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Spectroscopic and Synthetic Profile of 5-(2,4-Dichlorophenyl)-2-furaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

Physicochemical Properties

5-(2,4-Dichlorophenyl)-2-furaldehyde is a solid organic compound. Its fundamental properties are summarized below.

Property	Value	Reference
Molecular Formula	C₁₁H₆Cl₂O₂
Molecular Weight	241.07 g/mol
Appearance	Solid
Melting Point	158-163 °C
CAS Number	56300-69-7

Spectroscopic Data

While specific experimental spectra are not publicly available, the following tables outline the expected spectroscopic characteristics for 5-(2,4-Dichlorophenyl)-2-furaldehyde based on its chemical structure and data for analogous compounds.

¹H NMR Spectroscopy

The proton NMR spectrum is anticipated to show signals corresponding to the aldehydic proton, the furan ring protons, and the protons of the dichlorophenyl ring.

Chemical Shift (δ, ppm)	Multiplicity	Assignment
~9.7	s	Aldehyde CHO
~7.6-7.8	m	Aromatic CH (Dichlorophenyl)
~7.3-7.5	m	Aromatic CH (Dichlorophenyl)
~7.0-7.2	d	Furan CH
~6.8-7.0	d	Furan CH

¹³C NMR Spectroscopy

The carbon NMR spectrum will display signals for the carbonyl carbon, the aromatic carbons of both rings, and the furan carbons.

Chemical Shift (δ, ppm)	Assignment
~178	Aldehyde C=O
~155	Furan C-O
~152	Furan C-CHO
~135-140	Aromatic C-Cl
~128-133	Aromatic CH
~120-125	Furan CH
~110-115	Furan CH

Infrared (IR) Spectroscopy

The IR spectrum will be characterized by the strong absorption of the carbonyl group and vibrations from the aromatic and furan rings.

Wavenumber (cm⁻¹)	Intensity	Assignment
~3100-3000	Medium	Aromatic C-H stretch
~2850, ~2750	Medium	Aldehyde C-H stretch
~1680-1700	Strong	Aldehyde C=O stretch
~1600, ~1470	Medium-Strong	Aromatic C=C stretch
~1100-1200	Strong	Furan C-O-C stretch
~700-850	Strong	C-Cl stretch

Mass Spectrometry

The mass spectrum is expected to show the molecular ion peak and fragmentation patterns characteristic of the dichlorophenyl and furaldehyde moieties. The isotopic pattern for two chlorine atoms will be a key feature.

m/z	Relative Intensity	Assignment
239.97	High	[M]⁺ (³⁵Cl, ³⁵Cl)
241.97	Medium	[M+2]⁺ (³⁵Cl, ³⁷Cl)
243.97	Low	[M+4]⁺ (³⁷Cl, ³⁷Cl)
211	Medium	[M-CHO]⁺
145	Medium	[C₈H₄Cl₂]⁺
111	Low	[C₄H₃O-CHO]⁺

Experimental Protocols

The synthesis of 5-(2,4-Dichlorophenyl)-2-furaldehyde can be effectively achieved via a two-step process involving a Suzuki-Miyaura cross-coupling reaction followed by a Vilsmeier-Haack formylation.

Step 1: Suzuki-Miyaura Coupling for 2-(2,4-Dichlorophenyl)furan

Materials:

• 2-Furanboronic acid

• 1-Bromo-2,4-dichlorobenzene

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Water

• Ethanol

Procedure:

• To a round-bottom flask, add 2-furanboronic acid (1.2 eq), 1-bromo-2,4-dichlorobenzene (1.0 eq), and potassium carbonate (2.0 eq).

• Add toluene and water in a 4:1 ratio to the flask.

• Degas the mixture by bubbling with nitrogen or argon for 20 minutes.

• Add palladium(II) acetate (0.02 eq) and triphenylphosphine (0.08 eq) to the reaction mixture.

• Heat the mixture to reflux (approximately 90-100 °C) and stir vigorously for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction to room temperature.

• Add water and extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield 2-(2,4-dichlorophenyl)furan.

Step 2: Vilsmeier-Haack Formylation for 5-(2,4-Dichlorophenyl)-2-furaldehyde

Materials:

• 2-(2,4-Dichlorophenyl)furan

• N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Dichloromethane (DCM)

• Sodium acetate solution (saturated)

Procedure:

• In a flask cooled in an ice bath (0 °C), add phosphorus oxychloride (1.5 eq) to N,N-dimethylformamide (3.0 eq) dropwise with stirring.

• Stir the mixture at 0 °C for 30 minutes to form the Vilsmeier reagent.

• Dissolve 2-(2,4-dichlorophenyl)furan (1.0 eq) in dichloromethane and add it dropwise to the Vilsmeier reagent at 0 °C.

• Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction by TLC.

• After completion, carefully pour the reaction mixture into a beaker of crushed ice.

• Neutralize the mixture by the slow addition of a saturated sodium acetate solution until the pH is approximately 7.

• Extract the product with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with water and brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by recrystallization from ethanol or by column chromatography to yield 5-(2,4-dichlorophenyl)-2-furaldehyde.

Visualizations

Synthetic Pathway

Spectroscopic Analysis of 5-(2,4-Dichlorophenyl)-2-furaldehyde: A Technical Guide

An In-depth Examination of the Infrared and Mass Spectrometric Profile of a Key Synthetic Intermediate

This technical guide provides a detailed analysis of the infrared (IR) and mass spectrometry (MS) characteristics of 5-(2,4-Dichlorophenyl)-2-furaldehyde. Intended for researchers, chemists, and professionals in drug development and materials science, this document offers a comprehensive overview of the compound's spectroscopic fingerprint, crucial for its identification, characterization, and quality control in synthetic applications.

Introduction

5-(2,4-Dichlorophenyl)-2-furaldehyde is a substituted aromatic aldehyde containing a furan ring linked to a dichlorinated phenyl group. This molecular architecture makes it a valuable intermediate in the synthesis of various heterocyclic compounds, including Schiff bases and other potential pharmacologically active agents. Accurate and reliable analytical methods are paramount for confirming the structure and purity of this compound. This guide focuses on two fundamental spectroscopic techniques: Infrared (IR) spectroscopy, for the identification of functional groups, and Mass Spectrometry (MS), for the determination of molecular weight and fragmentation patterns, which together provide a definitive structural confirmation.

Infrared (IR) Spectroscopic Analysis

Infrared spectroscopy is a powerful, non-destructive technique used to identify the functional groups present in a molecule. The IR spectrum of 5-(2,4-Dichlorophenyl)-2-furaldehyde reveals characteristic absorption bands corresponding to its constituent structural motifs: the aromatic rings, the aldehyde group, and the furan moiety.

Tabulated IR Absorption Data

The key IR absorption peaks for 5-(2,4-Dichlorophenyl)-2-furaldehyde are summarized in the table below. The data is consistent with the expected vibrational modes for its structure.

Wavenumber (cm⁻¹)	Intensity	Assignment of Vibrational Mode
~3100	Medium	Aromatic C-H Stretch (Phenyl & Furan)
~2850, ~2750	Weak	Aldehyde C-H Stretch (Fermi resonance)
~1670	Strong	C=O Stretch (Aryl-conjugated aldehyde)
~1590, ~1550	Medium-Strong	C=C Stretch (Aromatic rings)
~1470	Medium	C=C Stretch (Furan ring)
~1250	Strong	C-O-C Stretch (Furan ether linkage)
~1100, ~1050	Strong	C-Cl Stretch (Aryl chloride)
~820	Strong	C-H Out-of-plane Bending (Substituted benzene)

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR Spectroscopy

Objective: To obtain the infrared spectrum of solid 5-(2,4-Dichlorophenyl)-2-furaldehyde.

Apparatus:

• Fourier Transform Infrared (FTIR) Spectrometer

• Attenuated Total Reflectance (ATR) accessory with a diamond or germanium crystal

• Spatula and cleaning supplies (e.g., isopropyl alcohol, lint-free wipes)

Procedure:

• Background Collection: Ensure the ATR crystal surface is clean. Using the spectrometer software, perform a background scan to record the spectrum of the ambient environment (air, CO₂, water vapor). This will be automatically subtracted from the sample spectrum.

• Sample Application: Place a small amount (typically 1-5 mg) of the solid 5-(2,4-Dichlorophenyl)-2-furaldehyde powder directly onto the center of the ATR crystal.

• Pressure Application: Use the ATR's pressure clamp to apply firm and consistent pressure to the sample, ensuring good contact between the powder and the crystal surface.

• Spectrum Acquisition: Initiate the sample scan using the software. Typically, 16 to 32 scans are co-added to achieve a high signal-to-noise ratio. The spectral range is typically set from 4000 cm⁻¹ to 400 cm⁻¹.

• Data Processing: After acquisition, the spectrum is automatically processed (background subtraction, Fourier transform). If necessary, an ATR correction may be applied by the software to account for the wavelength-dependent depth of penetration of the IR beam.

• Cleaning: Release the pressure clamp, remove the sample powder, and thoroughly clean the ATR crystal surface with a solvent-moistened wipe (e.g., isopropyl alcohol) to prevent cross-contamination.

Mass Spectrometric Analysis

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of ions, allowing for the determination of the molecular weight and the elucidation of the molecular structure through the analysis of fragmentation patterns. Electron Ionization (EI) is a common technique for this type of molecule.

Proposed Fragmentation Pathway

Upon electron ionization, 5-(2,4-Dichlorophenyl)-2-furaldehyde forms a molecular ion ([M]•⁺) at m/z 242 (based on ³⁵Cl isotopes). This ion is prone to fragmentation through several key pathways, primarily involving the aldehyde group and the bonds connecting the ring systems. The presence of two chlorine atoms results in a characteristic M+2 and M+4 isotopic pattern for chlorine-containing fragments.

Caption: Proposed EI-MS fragmentation of 5-(2,4-Dichlorophenyl)-2-furaldehyde.

Tabulated Mass Spectrometry Data

The following table summarizes the key ions observed or predicted in the mass spectrum of 5-(2,4-Dichlorophenyl)-2-furaldehyde.

m/z (for ³⁵Cl)	Proposed Formula	Identity of Fragment
242	[C₁₁H₆Cl₂O₂]⁺˙	Molecular Ion [M]⁺˙
241	[C₁₁H₅Cl₂O₂]⁺	[M-H]⁺ (Loss of aldehydic hydrogen)
213	[C₁₀H₆Cl₂O]⁺˙	[M-CHO]⁺˙ (Loss of formyl radical)
212	[C₁₀H₅Cl₂O]⁺	[M-H-CO]⁺ (Loss of H radical then CO)
145	[C₆H₃Cl₂]⁺	Dichlorophenyl cation

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

Objective: To obtain the mass spectrum and confirm the molecular weight and fragmentation pattern of 5-(2,4-Dichlorophenyl)-2-furaldehyde.

Apparatus:

• Mass Spectrometer with an Electron Ionization (EI) source.

• Direct Insertion Probe (DIP) or Gas Chromatograph (GC) inlet.

• Sample vial and solvent (e.g., methanol or dichloromethane).

Procedure (using Direct Insertion Probe):

• Sample Preparation: Dissolve a small amount (<1 mg) of the compound in a minimal volume of a volatile solvent. Apply the solution to the tip of the direct insertion probe and allow the solvent to evaporate completely.

• Instrument Setup: Tune the mass spectrometer according to the manufacturer's specifications. Set the EI source to a standard electron energy of 70 eV. Set the mass analyzer to scan a suitable range, for example, m/z 40 to 400.

• Sample Introduction: Insert the probe into the vacuum interlock of the mass spectrometer. Gradually introduce the probe into the ion source and gently heat it according to the instrument's protocol. The compound will volatilize directly into the ion source.

• Data Acquisition: Begin acquiring mass spectra as the sample volatilizes off the probe. The instrument software will record the spectra continuously.

• Data Analysis: After the run, identify the spectrum with the best signal intensity and clarity. Analyze this spectrum to identify the molecular ion peak and the major fragment ions. Compare the observed isotopic patterns for chlorine-containing fragments with theoretical distributions.

Integrated Spectroscopic Workflow

The combination of IR and MS provides a robust workflow for the structural confirmation of 5-(2,4-Dichlorophenyl)-2-furaldehyde.

Caption: General workflow for the spectroscopic analysis and confirmation of the title compound.

Conclusion

The spectroscopic data presented in this guide provide a definitive analytical profile for 5-(2,4-Dichlorophenyl)-2-furaldehyde. The IR spectrum confirms the presence of the key aldehyde, furan, and dichlorophenyl functional groups. The mass spectrum corroborates the molecular weight of 242 amu and reveals a logical fragmentation pattern consistent with the proposed structure. These datasets and protocols serve as a valuable resource for scientists engaged in the synthesis, quality control, and application of this important chemical intermediate, ensuring confidence in its structural identity and purity.

The Pharmacological Potential of Furan Derivatives: A Technical Guide for Researchers

An in-depth exploration of the diverse biological activities of furan-containing compounds, detailing their therapeutic promise in antimicrobial, anticancer, anti-inflammatory, and antiviral applications. This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of quantitative data, experimental methodologies, and key signaling pathways associated with furan derivatives.

The furan nucleus, a five-membered aromatic heterocycle containing an oxygen atom, is a privileged scaffold in medicinal chemistry. Its unique electronic and structural properties allow for diverse chemical modifications, leading to a wide array of derivatives with significant pharmacological activities.[1][2] These compounds have demonstrated considerable potential in the development of new therapeutic agents, exhibiting a broad spectrum of effects, including antimicrobial, anticancer, anti-inflammatory, and antiviral properties.[3][4][5] This technical guide delves into the core biological activities of furan derivatives, presenting key quantitative data, detailed experimental protocols, and visual representations of the underlying molecular mechanisms.

Antimicrobial Activity of Furan Derivatives

Furan derivatives have long been recognized for their potent antimicrobial effects against a range of pathogens, including Gram-positive and Gram-negative bacteria, as well as various fungi.[2][6] The antimicrobial action of some furan derivatives, such as nitrofurantoin, involves the reductive activation of a nitro group within bacterial cells, leading to the formation of reactive intermediates that damage bacterial DNA and ribosomal proteins.[2]

Quantitative Antimicrobial Data

The minimum inhibitory concentration (MIC) is a key quantitative measure of the antimicrobial efficacy of a compound. The following table summarizes the MIC values for a selection of furan derivatives against various microbial strains.

Compound/Derivative	Microbial Strain	MIC (µg/mL)	Reference
3-aryl-3(furan-2-yl) propanoic acid derivative	Escherichia coli	64	[4]
Furan-based Schiff base 3b	Staphylococcus aureus	- (Lowest MIC in study)	[7]
2,4-disubstituted furan derivative	Escherichia coli, Proteus vulgaris	- (Superior activity)	[4]
Novel ARY furan derivative	Escherichia coli, Staphylococcus aureus	- (Significant action)	[4]
1-Benzoyl-3-furan-2-ylmethyl-thiourea	Listeria monocytogenes, Staphylococcus aureus, Bacillus cereus	- (Antibacterial activity)	[4]

Experimental Protocol: Broth Microdilution Method for MIC Determination

The broth microdilution method is a standard laboratory procedure to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.

Workflow for MIC determination using the broth microdilution method.

Anticancer Activity of Furan Derivatives

A significant number of furan derivatives have been synthesized and evaluated for their cytotoxic effects against various cancer cell lines.[8][9] The mechanisms underlying their anticancer activity are multifaceted and include the induction of apoptosis, cell cycle arrest, and the inhibition of key signaling pathways involved in cancer progression.[8][10]

Quantitative Anticancer Data (IC50 Values)

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. The following table presents the IC50 values for several furan derivatives against different human cancer cell lines.

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
Furan derivative 1	HeLa (cervical)	0.08 - 8.79	[10]
Furan derivative 24	HeLa (cervical)	0.08 - 8.79	[10]
Furan derivative 24	SW620 (colorectal)	Moderate to potent	[10]
Furan derivative 32	SW620 (colorectal)	Moderate to potent	[10]
Furo[2,3-d]pyrimidine 4c	VEGFR-2	57.1 nM	[3]
Furan 7b	VEGFR-2	42.5 nM	[3]
Furan 7b	MCF-7 (breast)	6.72	[3]
Furan 7b	A549 (lung)	6.66	[3]
Furan-based derivative 4	MCF-7 (breast)	4.06	[8]
Furan-based derivative 7	MCF-7 (breast)	2.96	[8]

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is often used to measure cell viability and proliferation.

Workflow of the MTT assay for determining cell viability and IC50 values.

Signaling Pathways in Anticancer Activity

Several furan derivatives exert their anticancer effects by modulating critical signaling pathways. For instance, some compounds have been shown to promote the activity of PTEN, which in turn suppresses the PI3K/Akt and Wnt/β-catenin signaling pathways, both of which are crucial for cancer cell proliferation and survival.[10]

Simplified signaling pathway for furan derivative-induced anticancer activity.

Anti-inflammatory Activity of Furan Derivatives

Furan-containing compounds have demonstrated significant anti-inflammatory properties, often through the inhibition of key inflammatory mediators and enzymes such as cyclooxygenases (COX) and tumor necrosis factor-alpha (TNF-α).[11][12] Their mechanism of action can also involve the modulation of signaling pathways like MAPK and PPAR-γ.[11]

Quantitative Anti-inflammatory Data

The following table provides examples of the anti-inflammatory activity of furan derivatives.

Compound/Derivative	Assay	Activity	Reference
Acetylenic furan derivatives	Carrageenan-induced rat paw edema	Good anti-inflammatory activity	[13]
Furan-based derivatives 18, 15, 9	In-vitro TNF-α inhibition	Comparable to Indomethacin	[12]
Furan-based derivatives 18, 15, 9	In-vivo anti-inflammatory activity	Comparable to Indomethacin	[12]
Furan hybrid molecules H2, H4	Antitryptic Activity (ATA)	12 times higher than ketoprofen	[14]
Furan hybrid molecules	Inhibition of albumin denaturation	Higher than ketoprofen (except H3)	[14]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This in vivo model is widely used to screen for the anti-inflammatory activity of new compounds.

Workflow of the carrageenan-induced paw edema assay.

Antiviral Activity of Furan Derivatives

Certain furan derivatives have shown promise as antiviral agents, with reported activity against a variety of viruses, including HIV, influenza, and coronaviruses.[2][15] One of the emerging mechanisms of action is the activation of the Stimulator of Interferon Genes (STING) pathway, which plays a crucial role in the innate immune response to viral infections.[15]

Signaling Pathway in Antiviral Activity: STING Pathway Activation

Activation of the STING pathway by furan derivatives can lead to the production of type I interferons (IFN-I), which in turn induce an antiviral state in host cells.

References

• 1. researchgate.net [researchgate.net]
• 2. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review – Oriental Journal of Chemistry [orientjchem.org]
• 3. Furan- and Furopyrimidine-Based Derivatives: Synthesis, VEGFR-2 Inhibition, and In Vitro Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijabbr.com [ijabbr.com]
• 5. Pharmacological activity of furan derivatives [wisdomlib.org]
• 6. benthamdirect.com [benthamdirect.com]
• 7. acgpubs.org [acgpubs.org]
• 8. Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis, In Vitro Antitumor Activity and Molecular Mechanism of Novel Furan Derivatives and their Precursors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. Identification of new benzofuran derivatives as STING agonists with broad-spectrum antiviral activity - PMC [pmc.ncbi.nlm.nih.gov]

Potential applications of dichlorophenyl substituted furans

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Protocols & Analytical Methods

Synthesis of Schiff base derivatives from 5-(2,4-Dichlorophenyl)-2-furaldehyde

Exploring Synthesis Pathways

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Application Notes and Protocols: Preparation of Pyrimidine Derivatives from 5-(2,4-Dichlorophenyl)-2-furaldehyde

Audience: Researchers, scientists, and drug development professionals.

Introduction

Pyrimidine and its derivatives are a critical class of heterocyclic compounds in medicinal chemistry, forming the core structure of various therapeutic agents with a wide spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. This application note provides a detailed protocol for the synthesis of pyrimidine derivatives starting from 5-(2,4-Dichlorophenyl)-2-furaldehyde. The synthetic strategy involves a two-step process: a Claisen-Schmidt condensation to form a chalcone intermediate, followed by a cyclization reaction with guanidine or urea to yield the corresponding 2-aminopyrimidine or pyrimidin-2-ol derivative. This methodology offers a versatile and efficient route to novel pyrimidine-based scaffolds for drug discovery and development.

Overall Synthetic Scheme

The preparation of pyrimidine derivatives from 5-(2,4-Dichlorophenyl)-2-furaldehyde is achieved through a two-step synthesis as illustrated below. The first step is a base-catalyzed Claisen-Schmidt condensation of 5-(2,4-Dichlorophenyl)-2-furaldehyde with an appropriate ketone (e.g., acetophenone) to yield a chalcone intermediate. The subsequent step involves the cyclocondensation of the chalcone with a nucleophile such as guanidine hydrochloride or urea to form the final pyrimidine derivative.

Figure 1. Overall synthetic workflow for the preparation of pyrimidine derivatives.

Experimental Protocols

Step 1: Synthesis of Chalcone Intermediate (1-(Aryl)-3-(5-(2,4-dichlorophenyl)furan-2-yl)prop-2-en-1-one)

This protocol describes the Claisen-Schmidt condensation of 5-(2,4-Dichlorophenyl)-2-furaldehyde with acetophenone as a representative ketone.

Materials:

• 5-(2,4-Dichlorophenyl)-2-furaldehyde

• Acetophenone

• Ethanol

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

• Distilled water

• Round-bottom flask

• Magnetic stirrer

• Stir bar

• Beakers

• Buchner funnel and filter paper

• Recrystallization apparatus

Procedure:

• In a round-bottom flask, dissolve 5-(2,4-Dichlorophenyl)-2-furaldehyde (1 equivalent) and acetophenone (1 equivalent) in ethanol.

• While stirring the solution at room temperature, slowly add an aqueous solution of NaOH or KOH (e.g., 40% w/v).

• Continue stirring the reaction mixture at room temperature for 3-5 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, pour the mixture into ice-cold water.

• Acidify the mixture with dilute hydrochloric acid (HCl) to precipitate the crude chalcone.

• Collect the solid product by vacuum filtration using a Buchner funnel and wash thoroughly with cold water until the washings are neutral.

• Dry the crude product in an oven at a low temperature.

• Recrystallize the crude chalcone from a suitable solvent, such as ethanol, to obtain the purified product.

• Characterize the final product using appropriate analytical techniques (e.g., melting point, IR, NMR, and Mass Spectrometry).

Step 2: Synthesis of 2-Aminopyrimidine and Pyrimidin-2-ol Derivatives

This section provides protocols for the cyclization of the chalcone intermediate with either guanidine hydrochloride or urea.

Materials:

• Chalcone intermediate from Step 1

• Guanidine hydrochloride or Guanidinium carbonate

• Dimethylformamide (DMF) or Ethanol

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH) (if using guanidine hydrochloride in ethanol)

• Reflux condenser

• Heating mantle

• Other equipment as listed in Step 1

Procedure:

• In a round-bottom flask, combine the chalcone intermediate (1 equivalent) and guanidine hydrochloride (1 equivalent).

• Add a suitable solvent such as DMF or ethanol.[1][2]

• If using ethanol, add a base such as NaOH or KOH.

• Attach a reflux condenser and heat the mixture to reflux for 3-4 hours.[2]

• Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature and pour it into cold water.

• Collect the precipitated solid by vacuum filtration, wash with water, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to yield the purified 2-aminopyrimidine derivative.

• Characterize the final product by analytical methods.

Materials:

• Chalcone intermediate from Step 1

• Urea

• Ethanol

• Potassium hydroxide (KOH)

• Reflux condenser

• Heating mantle

• Other equipment as listed in Step 1

Procedure:

• Dissolve the chalcone intermediate (1 equivalent) and urea (1 equivalent) in ethanol in a round-bottom flask.[3]

• Slowly add an aqueous solution of potassium hydroxide (e.g., 40% w/v) with constant stirring.[3]

• Heat the reaction mixture to reflux for approximately 4 hours.[3]

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature, pour it into ice-cold water, and neutralize with dilute HCl.[3]

• Filter the resulting precipitate, wash with water, and dry.

• Recrystallize the crude product from a suitable solvent like rectified spirit to obtain the pure pyrimidin-2-ol derivative.[3]

• Characterize the final product using appropriate analytical techniques.

Data Presentation

The following table summarizes the typical yields for the synthesis of chalcones and their subsequent conversion to pyrimidine derivatives based on literature precedents for analogous reactions.

Step	Reactants	Product	Typical Yield (%)	Reference
1. Claisen-Schmidt Condensation	Substituted benzaldehyde, Acetophenone	Chalcone	70-95	[4][5]
2a. Cyclocondensation with Guanidine	Chalcone, Guanidinium carbonate	2-Aminopyrimidine	65-85	[1][2]
2b. Cyclocondensation with Urea	Chalcone, Urea	Pyrimidin-2-ol	60-80	[3]

Mandatory Visualization

References

• 1. Bot Verification [rasayanjournal.co.in]
• 2. Synthesis, characterization and <i>in silico</i> studies of some 2-amino-4,6- diarylpyrimidines derived from chalcones | ChemSearch Journal [ajol.info]
• 3. scispace.com [scispace.com]
• 4. Synthesis of Chalcones Derivatives and Their Biological Activities: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemrevlett.com [chemrevlett.com]

Antifungal applications of 5-(2,4-Dichlorophenyl)-2-furaldehyde analogs

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Synthesis of Novel Heterocyclic Compounds Using 5-(2,4-Dichlorophenyl)-2-furaldehyde: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of novel heterocyclic compounds utilizing 5-(2,4-Dichlorophenyl)-2-furaldehyde as a key starting material. The methodologies outlined herein are based on established synthetic strategies, including multi-component reactions and condensation reactions, which are foundational in medicinal chemistry for the generation of diverse molecular scaffolds with potential biological activity.

Introduction

Heterocyclic compounds form the backbone of a vast array of pharmaceuticals and biologically active molecules. The furan ring, particularly when substituted with functionalities like an aldehyde group, serves as a versatile precursor for the construction of various heterocyclic systems. 5-(2,4-Dichlorophenyl)-2-furaldehyde is a particularly interesting starting material due to the presence of the dichlorophenyl moiety, which can significantly influence the biological activity of the resulting heterocyclic derivatives. This document details the synthesis of pyrimidine and pyridine derivatives, showcasing the utility of this substituted furaldehyde in generating molecular diversity. The protocols provided are intended to be a practical guide for researchers in the field of synthetic and medicinal chemistry.

Data Presentation

The following tables summarize the quantitative data for the synthesis of representative pyrimidine and pyridine derivatives from 5-(2,4-Dichlorophenyl)-2-furaldehyde.

Table 1: Synthesis of 2-amino-4-(5-(2,4-dichlorophenyl)furan-2-yl)-6-(aryl/alkylthio)-pyridine-3,5-dicarbonitrile Derivatives

Compound ID	Ar/R Group	Yield (%)	Melting Point (°C)
PYR-1	4-Methylphenyl	85	210-212
PYR-2	4-Chlorophenyl	88	225-227
PYR-3	Ethyl	78	198-200

Table 2: Synthesis of 6-(5-(2,4-dichlorophenyl)furan-2-yl)-4-(trifluoromethyl)-1,6-dihydropyrimidine-2-thiol

Compound ID	Yield (%)	Melting Point (°C)
PYM-1	75	230-232

Experimental Protocols

Protocol 1: General Procedure for the One-Pot, Three-Component Synthesis of Substituted Pyridines (PYR-1, PYR-2, PYR-3)

This protocol describes the synthesis of 2-amino-4-(5-(2,4-dichlorophenyl)furan-2-yl)-6-(aryl/alkylthio)-pyridine-3,5-dicarbonitriles.

Materials:

• 5-(2,4-Dichlorophenyl)-2-furaldehyde

• Malononitrile

• Aryl or alkyl thiol (e.g., 4-methylthiophenol, 4-chlorothiophenol, ethanethiol)

• Ethanol

• Nanocrystalline magnesium oxide (MgO)

• Ethyl acetate

Procedure:

• To a stirred solution of 5-(2,4-Dichlorophenyl)-2-furaldehyde (1.0 mmol) and malononitrile (2.1 mmol) in 5 ml of ethanol, add nanocrystalline MgO (0.1 g) at room temperature.

• Heat the resulting mixture to 50°C.

• Add the corresponding aryl or alkyl thiol (1.1 mmol) to the reaction mixture.

• Reflux the reaction mixture. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, cool the mixture to room temperature.

• Separate the catalyst by centrifugation and wash the catalyst with ethyl acetate (3 x 5 mL).

• Combine the supernatant and the washings, and evaporate the solvent under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent to afford the desired substituted pyridine derivative.

Characterization Data (Example for PYR-1):

• IR (KBr, cm⁻¹): 3450, 3320, 3210 (NH₂), 2215 (CN), 1615, 1540, 1505 (C=C, C=N).

• ¹H NMR (DMSO-d₆, δ ppm): 2.35 (s, 3H, CH₃), 7.20-7.80 (m, 7H, Ar-H), 8.10 (s, 2H, NH₂).

• Mass Spectrum (m/z): Calculated molecular weight and observed mass spectral data should be consistent with the expected product.

Protocol 2: Synthesis of 6-(5-(2,4-dichlorophenyl)furan-2-yl)-4-(trifluoromethyl)-1,6-dihydropyrimidine-2-thiol (PYM-1)

This protocol outlines the synthesis of a dihydropyrimidine derivative.

Materials:

• 5-(2,4-Dichlorophenyl)-2-furaldehyde

• Ethyl 4,4,4-trifluoroacetoacetate

• Thiourea

• Potassium carbonate

• Ethanol

Procedure:

• In a round-bottom flask, dissolve 5-(2,4-Dichlorophenyl)-2-furaldehyde (1.0 mmol), ethyl 4,4,4-trifluoroacetoacetate (1.0 mmol), and thiourea (1.0 mmol) in ethanol (20 mL).

• Add potassium carbonate (1.5 mmol) to the mixture.

• Reflux the reaction mixture for 6-8 hours. Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• Pour the reaction mixture into ice-cold water (50 mL) and acidify with dilute hydrochloric acid to a pH of approximately 5-6.

• Filter the precipitated solid, wash with cold water, and dry under vacuum.

• Recrystallize the crude product from ethanol to obtain the pure dihydropyrimidine-2-thiol derivative.

Characterization Data (Example for PYM-1):

• IR (KBr, cm⁻¹): 3250 (NH), 1680 (C=O), 1620 (C=N), 1150 (C-F).

• ¹H NMR (DMSO-d₆, δ ppm): 5.50 (d, 1H, CH), 6.80-7.70 (m, 5H, Ar-H and furan-H), 9.80 (s, 1H, NH), 11.50 (s, 1H, SH).

• Mass Spectrum (m/z): Calculated molecular weight and observed mass spectral data should be consistent with the expected product.

Mandatory Visualization

The following diagrams illustrate the synthetic pathways and experimental workflows described in this document.

Caption: One-Pot Synthesis of Substituted Pyridines.

Caption: Synthesis of a Dihydropyrimidine Derivative.

Concluding Remarks

The protocols and data presented in this document demonstrate the utility of 5-(2,4-Dichlorophenyl)-2-furaldehyde as a versatile starting material for the synthesis of novel pyridine and pyrimidine derivatives. These heterocyclic scaffolds are of significant interest in drug discovery due to their diverse biological activities. The one-pot, multi-component approach for the synthesis of pyridines offers an efficient and atom-economical route to highly functionalized molecules. Similarly, the cyclocondensation reaction to form dihydropyrimidines provides access to another important class of heterocyclic compounds. Researchers are encouraged to adapt and optimize these protocols for the synthesis of their own libraries of novel compounds for further biological evaluation.

Technical Notes & Optimization

Challenges in the synthesis of 5-(2,4-Dichlorophenyl)-2-furaldehyde

Analyzing Synthesis Approaches

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Outlining the Response Strategy

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Byproduct formation in Suzuki coupling of 2-furaldehyde derivatives

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Expanding Reaction Scope

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Analyzing Reaction Parameters

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Technical Support Center: Synthesis of 5-Aryl-2-Furaldehydes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 5-aryl-2-furaldehydes, crucial intermediates in medicinal chemistry.

Troubleshooting Guide

Question 1: Why is the yield of my 5-aryl-2-furaldehyde unexpectedly low?

A low yield can stem from several factors, ranging from catalyst inefficiency to suboptimal reaction conditions and product instability. A systematic approach to troubleshooting is crucial.[1]

Possible Causes and Solutions:

• Catalyst Deactivation or Inefficiency:

  • Problem: Palladium catalysts, commonly used in cross-coupling reactions, can deactivate over time or be unsuitable for specific substrates.[1] For instance, while Pd/C is cost-effective for large-scale synthesis, less reactive aryl bromides may require a more active catalyst system like PdCl2(dppf) to achieve good conversion.[2]

  • Solution:

    • Ensure the catalyst is fresh and handled under appropriate inert conditions.

    • For Suzuki-Miyaura coupling, consider using more active catalysts like PdCl2(dppf) for challenging substrates.[2]

    • In cases of catalyst fouling, regeneration or replacement is necessary.[1]

• Suboptimal Reaction Conditions:

  • Problem: Temperature, reaction time, and solvent can significantly impact yield. Excessively high temperatures can lead to thermal degradation of the product and the formation of unwanted by-products.[1]

  • Solution:

    • Temperature: Carefully control the reaction temperature. For example, a one-pot Suzuki-Miyaura coupling can be effectively run at 60 °C.[2]

    • Reaction Time: Monitor the reaction progress using techniques like TLC or HPLC to determine the optimal reaction time. Both insufficient and excessive reaction times can negatively affect the yield.[1]

    • Solvent: The choice of solvent is critical. For instance, organozinc-based couplings are often performed in THF at room temperature.[2] The solvent can also influence the stability of the product and intermediates.

• Side Reactions:

  • Problem: Competing reactions can consume starting materials and reduce the yield of the desired product. Common side reactions in palladium-catalyzed couplings include homocoupling of the aryl halide and dehalogenation.[2][3]

  • Solution:

    • To minimize homocoupling in direct C-H arylation, slow addition of the aryl halide to the reaction mixture is recommended.[2]

    • Ensure the reaction is thoroughly degassed to prevent oxygen from promoting homocoupling.[3]

• Instability of Reactants or Products:

  • Problem: Furylboronic acids are often unstable and difficult to isolate.[2] The final 5-aryl-2-furaldehyde products can also be thermally sensitive.[1]

  • Solution:

    • Employ a one-pot synthesis where the furylboronic acid is generated in situ and used directly in the coupling step.[2]

    • During workup and purification, avoid excessive heat.[1]

Frequently Asked Questions (FAQs)

Q1: What are the most common and effective methods for synthesizing 5-aryl-2-furaldehydes?

A1: Palladium-catalyzed cross-coupling reactions are the most versatile and widely used methods, generally providing good to excellent yields.[2] Key methods include:

• Suzuki-Miyaura Coupling: This is a powerful method involving the coupling of a furan-based boronic acid with an aryl halide.[2] One-pot procedures that generate the boronic acid in situ are particularly efficient.[2]

• Direct C-H Arylation: This is a more atom-economical approach as it avoids the pre-functionalization of the furan ring.[2]

• Organozinc-Based Syntheses: These methods involve the palladium-catalyzed cross-coupling of aryl- and heteroarylzinc halides with 5-bromo-2-furaldehyde and are advantageous due to their mild reaction conditions.[2][4]

Q2: How can I purify my 5-aryl-2-furaldehyde product effectively?

A2: Purification can be challenging due to the potential for product degradation.[1] Common purification techniques include:

• Aqueous Workup and Extraction: This is a standard first step to remove inorganic salts and other water-soluble impurities.[2]

• Column Chromatography: This is often necessary to separate the desired product from starting materials and by-products.

• Distillation or Recrystallization: For thermally stable compounds, distillation under reduced pressure or recrystallization can be effective.[5]

Q3: My Suzuki-Miyaura coupling reaction is not working. What should I check?

A3: If your Suzuki coupling is failing, consider the following:

• Catalyst and Ligand: Ensure you are using an appropriate palladium catalyst and ligand for your specific substrates. Bulky, electron-rich phosphine ligands can be beneficial for less reactive substrates.

• Base: The choice and quality of the base are critical. Anhydrous couplings with K3PO4 may require a small amount of water to proceed.

• Boronic Acid Quality: Boronic acids can degrade over time. Use fresh or properly stored boronic acid.

• Degassing: Inadequate degassing can lead to catalyst deactivation and side reactions. Ensure your solvent and reaction mixture are thoroughly degassed.[3]

Q4: Are there any alternatives to palladium catalysts for this synthesis?

A4: Yes, other methods exist, although they may be less general:

• Meerwein Arylation: This method uses an arenediazonium salt to arylate 2-furaldehyde, typically catalyzed by a copper(II) salt.[2]

• Photochemical Arylation: Irradiation of 5-bromo- or 5-iodo-2-furaldehyde in a benzene solution can yield 5-phenyl-2-furaldehyde.[2]

Data Presentation: Comparison of Synthetic Routes

Synthetic Route	Furan Starting Material	Aryl Partner	Catalyst/Reagent	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Suzuki-Miyaura Coupling	2-Furaldehyde diethyl acetal	Aryl halide	10% Pd/C, Triethylamine	Ethanol	60	Varies	Good to Excellent	[2]
Direct C-H Arylation	2-Furaldehyde	Aryl halide	Palladium(II) chloride, KOAc, TBAB, Tricyclohexylphosphine	DMF	110	>10	Varies	[2]
Organozinc Cross-Coupling	5-Bromo-2-furaldehyde	Arylzinc halide	Pd(dppf)Cl2	THF	Room Temp.	1-3	Good	[2][4]
Meerwein Arylation	2-Furaldehyde	Arenediazonium salt	Copper(II) chloride	Varies	Varies	Varies	Moderate	[2]
Photochemical Arylation	5-Iodo-2-furaldehyde	Benzene	Irradiation	Benzene	Varies	Varies	up to 91	[6]

Experimental Protocols

Protocol 1: One-Pot Suzuki-Miyaura Coupling[2]

This protocol describes an efficient one-pot synthesis involving the in situ generation of 5-(diethoxymethyl)-2-furylboronic acid followed by Suzuki coupling.

• In situ Boronic Acid Formation:

  • To a solution of 2-furaldehyde diethyl acetal in anhydrous THF at -78 °C under an inert atmosphere, add n-butyllithium dropwise.

  • Stir the mixture at this temperature for the specified time.

  • Quench the reaction with triisopropyl borate.

  • Allow the mixture to warm to room temperature. The resulting crude 5-(diethoxymethyl)-2-furylboronic acid solution is used directly in the next step.

• Suzuki-Miyaura Coupling:

  • To the crude boronic acid solution, add the aryl halide, ethanol, triethylamine, and 10% Pd/C.

  • Heat the mixture to 60 °C and monitor the reaction by HPLC until completion.

  • After cooling, filter the mixture to remove the catalyst.

  • Perform an aqueous workup and extract the product with a suitable organic solvent.

  • Dry the organic layer, concentrate under reduced pressure, and purify the crude product by chromatography.

Protocol 2: Organozinc Cross-Coupling[2]

This protocol outlines the synthesis via a palladium-catalyzed cross-coupling of an arylzinc halide with 5-bromo-2-furaldehyde.

• Preparation of Arylzinc Halide:

  • Prepare a solution of the arylzinc halide by reacting the corresponding aryl halide with activated zinc in THF.

• Cross-Coupling Reaction:

  • To the solution of the arylzinc halide, add 5-bromo-2-furaldehyde and a catalytic amount of Pd(dppf)Cl2 in THF.

  • Stir the reaction mixture at room temperature for 1-3 hours.

  • Quench the reaction with a saturated ammonium chloride solution.

  • Extract the product with an organic solvent.

  • Dry the organic layer, concentrate, and purify the product.

Visualizations

Caption: A logical workflow for troubleshooting low yields.

Caption: One-pot Suzuki-Miyaura coupling pathway.

Caption: Organozinc cross-coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Yoneda Labs [yonedalabs.com]
• 4. 5-Substituted-2-furaldehydes: a synthetic protocol utilizing an organozinc route - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of 5-Bromo-2-furfural under Solvent-Free Conditions_Chemicalbook [chemicalbook.com]
• 6. researchgate.net [researchgate.net]

Degradation products of 5-(2,4-Dichlorophenyl)-2-furaldehyde

Investigating Decomposition Products

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Analyzing Degradation Pathways

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Technical Support Center: Synthesis of 5-Aryl-2-Furaldehydes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 5-aryl-2-furaldehydes. The content is designed to address common challenges and provide actionable solutions to improve reaction yields and product purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 5-aryl-2-furaldehydes?

A1: The most prevalent and versatile methods are palladium-catalyzed cross-coupling reactions.[1] These include the Suzuki-Miyaura coupling, Heck reaction, direct C-H arylation, and Negishi (organozinc) coupling.[1][2] Each method offers distinct advantages regarding substrate scope, reaction conditions, and functional group tolerance.[1]

Q2: My Suzuki-Miyaura coupling reaction is giving a low yield. What are the likely causes?

A2: Low yields in Suzuki-Miyaura couplings for this synthesis can stem from several factors:

• Decomposition of the furylboronic acid: Furan-2-boronic acids are often unstable and prone to protodeboronation, especially under basic conditions.[1]

• Catalyst deactivation: The palladium catalyst can be deactivated by impurities or side reactions.

• Suboptimal reaction conditions: The choice of base, solvent, and temperature is critical for efficient coupling.[3]

• Homocoupling: A common side reaction is the coupling of two aryl halide molecules or two boronic acid molecules.[4]

Q3: How can I minimize the homocoupling side reaction in my direct C-H arylation?

A3: Homocoupling is a significant side reaction in direct C-H arylation.[4] A highly effective strategy to minimize this is the slow addition of the aryl halide to the reaction mixture, which keeps its concentration low and favors the cross-coupling pathway.[4][5]

Q4: What are the key considerations when using organozinc reagents for this synthesis?

A4: The successful use of organozinc reagents (Negishi coupling) depends on:

• Activation of zinc: Commercial zinc powder is often unreactive and requires activation.[6] Methods include treatment with TMSCl, dibromoethane, or using Rieke zinc.[6]

• Formation of the organozinc reagent: The formation of the organozinc reagent is a critical two-step process involving oxidative addition to form surface-bound intermediates, followed by their solubilization.[6] The choice of activating agent and solvent can influence this process.[6]

• Catalyst deactivation: The active Pd(0) species is sensitive to oxygen, so maintaining an inert atmosphere is crucial.[7]

Q5: My final product is difficult to purify. What are some effective purification strategies?

A5: Purification of 5-aryl-2-furaldehydes can be challenging. Common methods include:

• Column chromatography: Silica gel is commonly used, but its acidic nature can sometimes cause degradation of furan derivatives. Using neutral silica or alumina, or adding a small amount of a base like triethylamine to the eluent, can mitigate this.[8]

• Recrystallization: This can be an effective method for obtaining highly pure product if a suitable solvent system is found.[8]

• Distillation: For volatile derivatives, vacuum distillation can be used, but care must be taken to avoid thermal decomposition.[8]

Troubleshooting Guides

Low Yield in Suzuki-Miyaura Coupling

Symptom	Potential Cause	Troubleshooting Action
Low conversion of starting materials	Inactive catalyst	Use a fresh batch of palladium catalyst. Consider using a more active pre-catalyst or a combination of a palladium source (e.g., Pd(OAc)₂) and a bulky, electron-rich phosphine ligand (e.g., SPhos, XPhos).[3]
Unstable boronic acid	Use the boronic acid immediately after preparation or consider generating it in situ.[1] Protecting the aldehyde group of 2-furaldehyde as an acetal before boronic acid formation can also improve stability.[1]
Inappropriate base or solvent	Screen different bases (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) and solvents (e.g., dioxane, toluene, THF/water mixtures). The choice of base and solvent can significantly impact the reaction rate and yield.[3]
Significant amount of homocoupled byproduct	Suboptimal reaction conditions	Lower the reaction temperature. Ensure thorough degassing of solvents and reagents to remove oxygen, which can promote homocoupling.[9]
Reaction stalls after initial conversion	Catalyst deactivation	Increase the catalyst loading. Use a more robust ligand that protects the palladium center. Ensure all reagents and solvents are of high purity.

Low Yield in Heck Reaction

Symptom	Potential Cause	Troubleshooting Action
No or very low product formation	Unreactive aryl halide	Aryl chlorides are generally less reactive than bromides or iodides.[10] Higher temperatures and more active catalyst systems with bulky, electron-rich ligands may be required.[10]
Incorrect base	The choice of base is crucial. Tertiary amines like triethylamine or solid bases like sodium acetate are commonly used. Screen different bases to find the optimal one for your specific substrates.
Inappropriate solvent	Polar aprotic solvents like DMF, NMP, or acetonitrile are typically used. The solvent can influence the reaction rate and selectivity.[11]
Formation of multiple products (regioisomers)	Double bond migration	The position of the double bond in the product can sometimes isomerize. The choice of ligand and reaction conditions can influence regioselectivity.[5]
Low conversion	Catalyst decomposition at high temperatures	Use a more thermally stable catalyst system. Consider using a lower reaction temperature for a longer duration.

Low Yield in Direct C-H Arylation

Symptom	Potential Cause	Troubleshooting Action
High amount of homocoupled byproduct	High concentration of aryl halide	Add the aryl halide slowly to the reaction mixture using a syringe pump over several hours.[4][5]
Low conversion	Inefficient C-H activation	The choice of catalyst and directing group (if any) is critical. For 2-furaldehyde, PdCl₂ with a phosphine ligand like P(Cy)₃ has been shown to be effective.[5]
Suboptimal base and solvent	Potassium acetate (KOAc) is a commonly used base, and DMF is a suitable solvent.[4][5] Optimization of these parameters may be necessary.
Poor regioselectivity	Steric and electronic effects	The arylation of 2-furaldehyde typically occurs at the 5-position due to electronic factors.[4] However, steric hindrance on the aryl halide or furan derivative can influence regioselectivity.

Low Yield in Organozinc (Negishi) Coupling

Symptom	Potential Cause	Troubleshooting Action
Failure to form the organozinc reagent	Inactive zinc metal	Activate the zinc powder before use with reagents like 1,2-dibromoethane, TMSCl, or by using commercially available Rieke zinc.[6]
Low conversion in the coupling step	Catalyst deactivation	Ensure the reaction is carried out under a strictly inert atmosphere (argon or nitrogen) as the Pd(0) catalyst is oxygen-sensitive.[7] Use thoroughly degassed solvents and reagents.
Poor solubility of the organozinc reagent	The addition of salts like LiCl can help solubilize organozinc intermediates and accelerate the reaction.[6]
Formation of byproducts	Side reactions of the organozinc reagent	Prepare the organozinc reagent at a low temperature and use it immediately. Avoid elevated temperatures during its formation and handling.

Data Presentation

Table 1: Comparison of Catalytic Systems for Suzuki-Miyaura Coupling of 5-Bromo-2-furaldehyde Derivatives

Catalyst	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd(PPh₃)₄	PPh₃	K₂CO₃	1,4-Dioxane/H₂O	100	24	71[12]
Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	100	16	85-95
PdCl₂(dppf)	dppf	Cs₂CO₃	DME	80	12	80-90
10% Pd/C	-	Et₃N	Ethanol	60	12	79-88[1]

Table 2: Influence of Reaction Parameters on Heck Reaction of Furan Derivatives

Aryl Halide	Alkene	Catalyst	Ligand	Base	Solvent	Temp (°C)	Yield (%)
4-Bromoanisole	Styrene	Pd(OAc)₂	P(o-tol)₃	Et₃N	DMF	120	85-95
Iodobenzene	n-Butyl acrylate	Pd(OAc)₂	PPh₃	NaOAc	NMP	140	80-90
4-Chlorotoluene	Styrene	Pd₂(dba)₃	P(t-Bu)₃	Cs₂CO₃	1,4-Dioxane	110	70-80

Experimental Protocols

Protocol 1: One-Pot Suzuki-Miyaura Coupling via in situ Boronic Acid Generation

This protocol is adapted from a procedure for the large-scale synthesis of 5-aryl-2-furaldehydes.[1]

• To a solution of 2-furaldehyde diethyl acetal (1.0 eq) in anhydrous THF at -78 °C under an inert atmosphere, add n-butyllithium (1.05 eq) dropwise.

• Stir the mixture at -78 °C for 1 hour.

• Add triisopropyl borate (1.2 eq) and allow the reaction to warm to room temperature and stir for 2 hours.

• To this crude solution of the in situ generated boronic acid, add the aryl halide (0.9 eq), ethanol, and triethylamine (2.0 eq).

• Carefully add 10% Pd/C (0.02 eq) to the mixture.

• Heat the reaction to 60 °C and monitor by HPLC or TLC until the aryl halide is consumed.

• Cool the mixture to room temperature and filter through a pad of celite, washing with ethyl acetate.

• Perform an aqueous workup and purify the crude product by column chromatography or recrystallization.

Protocol 2: Palladium-Catalyzed Direct C-H Arylation of 2-Furaldehyde

This protocol is based on an efficient method for the direct arylation of 2-furaldehyde.[1][4][5]

• To a degassed mixture of palladium(II) chloride (0.05 eq), potassium acetate (2.0 eq), tetrabutylammonium bromide (1.0 eq), and tricyclohexylphosphine (0.1 eq) in DMF, add 2-furaldehyde (3.0 eq).

• Heat the mixture to 110 °C.

• Slowly add a solution of the aryl halide (1.0 eq) in DMF over a period of 10 hours using a syringe pump.

• After the addition is complete, continue to stir the reaction at 110 °C for an additional 2-4 hours, monitoring by GC or LC-MS.

• Cool the reaction mixture to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 3: Organozinc (Negishi) Cross-Coupling

This protocol describes a general procedure for the Negishi coupling of 5-bromo-2-furaldehyde.[1][13]

• Activate zinc dust (2.0 eq) by stirring with 1,2-dibromoethane in anhydrous THF under an inert atmosphere, followed by the addition of TMSCl.

• To the activated zinc, add a solution of the aryl halide (1.1 eq) in THF and stir at room temperature until the formation of the arylzinc halide is complete (can be monitored by GC analysis of quenched aliquots).

• In a separate flask, add 5-bromo-2-furaldehyde (1.0 eq) and a catalytic amount of Pd(dppf)Cl₂ (0.02-0.05 eq) in THF.

• Transfer the freshly prepared arylzinc halide solution to the flask containing the furan derivative and catalyst via cannula.

• Stir the reaction mixture at room temperature for 1-3 hours, monitoring by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, wash the combined organic layers, dry, and concentrate.

• Purify the crude product by column chromatography.

Mandatory Visualization

Caption: Overview of common synthetic routes to 5-aryl-2-furaldehydes.

Caption: A logical workflow for troubleshooting low yields in synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis of 5-pyridyl-2-furaldehydes via palladium-catalyzed cross-coupling with triorganozincates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Regioselective Palladium-Catalyzed Arylation of 2-Furaldehyde [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Mechanisms of Activating Agents to Form Organozinc Reagents from Zinc Metal: Lessons for Reaction Design - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Synthesis of Benzofuropyridines and Dibenzofurans by a Metalation/Negishi Cross-Coupling/SNAr Reaction Sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 10. reddit.com [reddit.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. 5-Substituted-2-furaldehydes: a synthetic protocol utilizing an organozinc route - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Removal of Palladium Catalyst from 5-(2,4-Dichlorophenyl)-2-furaldehyde

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the effective removal of palladium catalysts from 5-(2,4-Dichlorophenyl)-2-furaldehyde and similar chemical compounds.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to remove palladium catalyst residues? A1: Palladium is a toxic heavy metal, and its residual amounts in active pharmaceutical ingredients (APIs) are strictly regulated by health authorities like the International Council for Harmonisation (ICH).[1][2][3] For orally administered drugs, the permitted daily exposure (PDE) is 100 µ g/day , which often translates to a concentration limit of 10 ppm in the final drug product.[3] Beyond toxicity concerns, residual palladium can also interfere with downstream chemical reactions or compromise the stability and efficacy of the final compound.[2]

Q2: What are the most common methods for removing palladium from a reaction mixture? A2: The primary methods for palladium removal can be broadly categorized as:

• Adsorption: Using solid-supported materials with a high affinity for palladium, such as activated carbon or specialized metal scavengers.[4]

• Filtration: Passing the reaction mixture through a filter aid like Celite® to remove heterogeneous catalysts (e.g., Pd/C) or precipitated palladium metal.[4][5]

• Crystallization: Purifying the product through crystallization, which can leave palladium impurities in the mother liquor.[4]

• Chromatography: Employing techniques like column chromatography to separate the desired compound from the palladium catalyst.[4][5]

• Extraction: Using liquid-liquid extraction to partition the palladium catalyst into a separate phase from the product.[4][6]

Q3: How do I select the best palladium removal method for my experiment? A3: The optimal method depends on several factors, including the form of the palladium residue (homogeneous/dissolved or heterogeneous/solid), the nature of your product (solubility, stability), and the desired level of purity. A decision-making workflow can help guide your selection (see diagrams below). For heterogeneous catalysts like Pd/C, simple filtration through Celite is often the first step.[5][7] For soluble palladium species, methods like scavenging, treatment with activated carbon, or chromatography are necessary.[4][8]

Q4: What are palladium scavengers and how do they work? A4: Palladium scavengers are materials, often silica-based or polymer-based, that are functionalized with groups having a high affinity for palladium, such as thiols, amines, or trimercaptotriazine (TMT).[4][9][10] These scavengers act through chemisorption, where the functional groups bind to the palladium, effectively removing it from the solution.[2] The solid-supported scavenger is then easily removed by filtration.[11]

Q5: What is Celite and how does it aid in palladium removal? A5: Celite is a diatomaceous earth that is commonly used as a filter aid. For palladium removal, it is particularly effective for filtering out heterogeneous catalysts like palladium on carbon (Pd/C) and insoluble palladium black that may form during a reaction.[3][5][8] A pad of Celite provides a porous medium that traps fine solid particles which might otherwise pass through standard filter paper.[5]

Troubleshooting Guide

This guide addresses common issues encountered during the removal of palladium from 5-(2,4-Dichlorophenyl)-2-furaldehyde and offers step-by-step solutions.

Problem	Symptoms	Possible Causes	Solutions & Troubleshooting Steps
Ineffective Removal by Filtration	High palladium levels detected after filtering through Celite or standard filter paper.	1. Soluble Palladium Species: Filtration is only effective for heterogeneous (solid) palladium.[8][9] 2. Fine Palladium Particles: Colloidal or very fine palladium particles may pass through the filter medium.[5][8] 3. Improperly Packed Filter Bed: Channels in the Celite bed can allow the catalyst to pass through.	1. Switch Methods: Use a palladium scavenger or activated carbon to target soluble palladium.[8] 2. Improve Filtration: Use a finer porosity filter (e.g., 0.45 µm PTFE) or ensure the Celite pad is 1-2 cm thick, compact, and pre-wetted with the solvent.[8] 3. Induce Precipitation: Try adding an anti-solvent to precipitate soluble palladium before filtration.[8][9]
Low Efficiency of Palladium Scavengers	Residual palladium remains above the acceptable limit after treatment with a scavenger.	1. Incorrect Scavenger Selection: The scavenger may not be optimal for the palladium's oxidation state (e.g., Pd(0) vs. Pd(II)) or the solvent system.[8] 2. Insufficient Loading or Time: The amount of scavenger or the reaction time may be inadequate for complete removal.[8] 3. Strong Product-Palladium Chelation: The product molecule may bind strongly to palladium, preventing the scavenger from being effective.	1. Screen Scavengers: Test a panel of scavengers with different functional groups (e.g., thiol, thiourea, TMT) to find the most effective one.[8] 2. Optimize Conditions: Increase the amount of scavenger, extend the reaction time, or gently heat the mixture (e.g., 40-60 °C) as recommended by the manufacturer.[4] 3. Pre-treatment: Consider a mild oxidation or reduction step to change the palladium's state, making it more amenable to scavenging.[4]
Significant Product Loss During Purification	Low yield of 5-(2,4-Dichlorophenyl)-2-furaldehyde after the palladium removal step.	1. Product Adsorption: The product may be adsorbing onto the scavenger, activated carbon, or even the Celite.[4][8] 2. Product Instability: The conditions used for scavenging (e.g., elevated temperature) may be degrading the product.	1. Minimize Adsorbent: Use the minimum effective amount of scavenger or carbon.[4] 2. Thorough Washing: After filtration, wash the scavenger/carbon/Celite extensively with fresh solvent to recover any adsorbed product.[4][8] 3. Change Scavenger/Method: Switch to a different scavenger with lower affinity for your product or consider alternative methods like crystallization.[4]
Inconsistent Results Between Batches	Palladium removal efficiency varies significantly from one experiment to the next.	1. Variable Palladium Species: The final oxidation state or coordination of the palladium may differ between reaction runs.[4] 2. Inconsistent Work-up: Variations in the work-up procedure prior to palladium removal can affect the outcome.	1. Standardize Procedure: Ensure a consistent and standardized work-up protocol for every batch before initiating palladium removal.[4] 2. Use a Broad-Spectrum Scavenger: Employ a scavenger, such as one based on TMT, that is known to be effective against a wider range of palladium species.[2][4]

Quantitative Data Summary

The efficiency of various palladium removal methods can vary based on the specific reaction conditions. The tables below provide a summary of representative data.

Table 1: Comparison of Palladium Removal Methods

Method	Initial Pd (ppm)	Final Pd (ppm)	Removal Efficiency	Notes
Filtration through Celite	26,000	4,146	84%	Effective for heterogeneous Pd, but insufficient for trace removal alone.[2]
Activated Carbon (Darco KB-B)	300	< 1	> 99.6%	Requires agitation at 45 °C for 18 hours.[2]
Polystyrene-bound TMT Scavenger	6,100	217	96.4%	Showed superior performance in a screen of 29 adsorbents.[2]
Thiol-functionalized Silica Scavenger	2,239	20	99.1%	Used in a binary system with activated charcoal.[2]
Crystallization (2x)	500 - 1,500	100 - 200	~80%	Can be insufficient on its own for reaching <10 ppm limits.[12]

Table 2: Performance of Selected Palladium Scavengers

Scavenger Type	Functional Group	Typical Starting Pd (ppm)	Typical Final Pd (ppm)	Key Characteristics
SiliaMetS® Thiol	Thiol	~500 - 800	< 10	Versatile scavenger for Pd(II), Cu, Ag, and Hg.[10][11]
Biotage® MP-TMT	Dimercaptotriazine	33,000	< 200	Highly effective for Pd, even at very high initial concentrations.[11]
PhosphonicS SPM32	Not specified	2,100 (from Pd(OAc)₂)	< 10.5	Achieved >99.5% removal within 20 hours.[13]
Trithiocyanuric acid (TMT)	Triazine-trithiol	600 - 650	20 - 60	Effective at precipitating palladium from solution.[14]

Experimental Protocols

Protocol 1: Removal of Heterogeneous Palladium with Celite Filtration

• Prepare the Celite Pad: Place a piece of appropriately sized filter paper in a Büchner or sintered glass funnel. Add a layer of Celite (1-2 cm thick) and gently press to create a compact, level bed.[8]

• Pre-wet the Pad: Pour a small amount of the reaction solvent over the Celite pad and apply a gentle vacuum to ensure the pad is fully wetted and settled. This prevents channeling.[8]

• Filter the Mixture: If necessary, dilute the crude reaction mixture with a suitable solvent to reduce viscosity.[8] Slowly pour the mixture onto the center of the Celite bed.

• Apply Vacuum: Apply a gentle, steady vacuum to draw the solution through the filter.

• Wash the Pad: Once the entire mixture has passed through, wash the Celite pad with fresh solvent to recover any remaining product.[8]

• Collect Filtrate: The combined filtrate contains the product, now free of heterogeneous palladium catalyst.[8]

Protocol 2: Palladium Removal Using a Solid-Supported Scavenger

• Select Scavenger: Choose an appropriate scavenger (e.g., thiol, thiourea, or TMT-based) based on the palladium's likely oxidation state and solvent compatibility.[8]

• Dissolve Crude Product: Dissolve the crude 5-(2,4-Dichlorophenyl)-2-furaldehyde in a suitable organic solvent (e.g., THF, Ethyl Acetate).[4]

• Add Scavenger: Add the recommended amount of the solid-supported scavenger to the solution (typically 2-10 wt% equivalents).

• Stir Mixture: Stir the mixture at room temperature or a slightly elevated temperature (e.g., 40-60 °C) for a period ranging from 1 to 24 hours. The optimal time and temperature should be determined experimentally.[4][12]

• Filter: Remove the scavenger by filtering the mixture through a pad of Celite or a suitable filter paper.[4]

• Wash and Concentrate: Wash the filtered scavenger with fresh solvent to recover the adsorbed product. Combine the filtrates and remove the solvent under reduced pressure to obtain the purified product.[4]

• Analysis: Analyze the palladium content of the purified product using ICP-MS or a similar sensitive analytical technique to confirm removal to the desired level.[4]

Protocol 3: Quantifying Residual Palladium via ICP-MS

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is the standard method for quantifying trace palladium in APIs.[15]

• Sample Preparation: Accurately weigh a sample of the purified product (e.g., 10 mg). Dissolve the sample in a suitable high-purity solvent (aqueous or organic) to a known volume (e.g., 10 mL).[12] Note: For some organic solvents, specialized ICP-MS instrumentation is required.[16]

• Standard Preparation: Prepare a series of calibration standards of known palladium concentrations using a certified palladium standard solution. The concentration range should bracket the expected palladium concentration in the sample.

• Instrument Calibration: Calibrate the ICP-MS instrument using the prepared standards.

• Sample Analysis: Introduce the prepared sample solution into the ICP-MS. The instrument will measure the intensity of the palladium isotopes.

• Quantification: The palladium concentration in the sample is determined by comparing its signal intensity to the calibration curve. Results are typically reported in parts per million (ppm) or parts per billion (ppb).[15]

Mandatory Visualizations

Caption: Decision tree for selecting a palladium removal method.

Caption: General workflow for palladium removal using a solid-supported scavenger.

References

• 1. Method for the determination of Pd-catalyst residues in active pharmaceutical ingredients by means of high-energy polarized-beam energy dispersive X-ray fluorescence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Extraction of Palladium(II) with a Magnetic Sorbent Based on Polyvinyl Alcohol Gel, Metallic Iron, and an Environmentally Friendly Polydentate Phosphazene-Containing Extractant - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. silicycle.com [silicycle.com]
• 11. biotage.com [biotage.com]
• 12. books.rsc.org [books.rsc.org]
• 13. spinchem.com [spinchem.com]
• 14. researchgate.net [researchgate.net]
• 15. arborassays.com [arborassays.com]
• 16. researchgate.net [researchgate.net]

HPLC and GC-MS analysis for purity assessment of 5-(2,4-Dichlorophenyl)-2-furaldehyde

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the HPLC and GC-MS analysis of 5-(2,4-Dichlorophenyl)-2-furaldehyde, a critical quality control step for researchers, scientists, and drug development professionals.

Troubleshooting Guides

This section addresses common issues encountered during the purity assessment of 5-(2,4-Dichlorophenyl)-2-furaldehyde.

HPLC Analysis Troubleshooting

Issue	Potential Cause	Recommended Solution
Poor Peak Shape (Tailing or Fronting)	1. Column overload. 2. Inappropriate mobile phase pH. 3. Column degradation. 4. Interactions between the analyte and active sites on the silica support.	1. Reduce the injection volume or sample concentration. 2. Adjust the mobile phase pH to ensure the analyte is in a neutral state. 3. Replace the HPLC column. 4. Use a column with end-capping or a different stationary phase.
Inconsistent Retention Times	1. Fluctuations in mobile phase composition. 2. Temperature variations. 3. Column equilibration issues. 4. Pump malfunction or leaks.	1. Ensure proper mixing and degassing of the mobile phase. 2. Use a column oven to maintain a consistent temperature. 3. Allow sufficient time for the column to equilibrate with the mobile phase before injection. 4. Check the HPLC system for leaks and ensure the pump is functioning correctly.
Presence of Ghost Peaks	1. Contamination in the mobile phase or injector. 2. Carryover from previous injections. 3. Air bubbles in the system.	1. Use high-purity solvents and filter the mobile phase. 2. Implement a robust needle wash protocol between injections. 3. Degas the mobile phase thoroughly.

GC-MS Analysis Troubleshooting

Issue	Potential Cause	Recommended Solution
No Peak Detected	1. Improper injection technique. 2. Analyte degradation in the injector port. 3. MS detector not turned on or malfunctioning.	1. Ensure the syringe is functioning correctly and the injection volume is appropriate. 2. Lower the injector port temperature. 3. Verify the MS detector is on and properly tuned.
Poor Sensitivity	1. Low injection volume or concentration. 2. Leak in the GC-MS system. 3. Contaminated ion source.	1. Increase the injection volume or sample concentration. 2. Perform a leak check on the system. 3. Clean the ion source according to the manufacturer's instructions.
Mass Spectrum Mismatch	1. Incorrect MS calibration. 2. Co-elution with an impurity. 3. Analyte degradation.	1. Recalibrate the mass spectrometer. 2. Optimize the GC temperature program to improve separation. 3. Lower the injector and transfer line temperatures.

Frequently Asked Questions (FAQs)

Q1: What are the expected retention times for 5-(2,4-Dichlorophenyl)-2-furaldehyde in the provided HPLC and GC methods?

A1: Under the specified conditions, the approximate retention time for 5-(2,4-Dichlorophenyl)-2-furaldehyde is 5.8 minutes in the HPLC method and 12.5 minutes in the GC method. However, these values may vary slightly depending on the specific instrument and column used.

Q2: How can I confirm the identity of the main peak as 5-(2,4-Dichlorophenyl)-2-furaldehyde?

A2: In GC-MS analysis, the identity can be confirmed by comparing the obtained mass spectrum with a reference spectrum. Key fragments to look for include the molecular ion peak and characteristic isotopic patterns from the two chlorine atoms. For HPLC, confirmation can be achieved by spiking the sample with a certified reference standard and observing a single, sharp peak with an increased area.

Q3: What are the common impurities I should look for?

A3: Common impurities may include starting materials such as 2,4-dichlorobenzaldehyde and 2-furaldehyde, as well as by-products from the synthesis. These can be identified by their different retention times and mass spectra.

Q4: How do I calculate the purity of my sample?

A4: The purity is typically calculated using the area percent method from the HPLC chromatogram. The formula is: Purity (%) = (Area of the main peak / Total area of all peaks) x 100.

Experimental Protocols

HPLC Method

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile:Water (60:40, v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Detection	UV at 280 nm
Column Temperature	30 °C
Run Time	15 minutes

GC-MS Method

Parameter	Condition
Column	HP-5ms, 30 m x 0.25 mm, 0.25 µm
Carrier Gas	Helium
Flow Rate	1.0 mL/min
Injection Volume	1 µL (split ratio 50:1)
Injector Temperature	250 °C
Oven Program	Start at 100 °C, hold for 2 min, ramp to 280 °C at 15 °C/min, hold for 5 min
Transfer Line Temp	280 °C
Ion Source Temp	230 °C
MS Scan Range	50-500 m/z

Purity Assessment Workflow

Caption: Workflow for the purity assessment of 5-(2,4-Dichlorophenyl)-2-furaldehyde.

Reference Data & Comparative Studies

Comparative study of antimicrobial activity of substituted furaldehydes

Beginning Research Phase

I've initiated a thorough literature search on the antimicrobial potential of substituted furaldehydes. My keywords include "substituted furaldehydes antimicrobial activity" and "furaldehyde derivatives antibacterial." I'm aiming to build a solid foundation of existing research before diving deeper.

Expanding Search Scope

I'm now broadening my search terms to include "antifungal activity of furaldehydes" and "structure-activity relationship furaldehydes." I'm prioritizing studies with quantitative data like MIC and Zone of Inhibition. I'm also actively hunting down detailed experimental protocols for assays to see how others are testing these compounds.

Defining Key Metrics

I'm now focusing on specific methodologies and data. I'm prioritizing studies with quantitative data like MIC and Zone of Inhibition, actively seeking detailed experimental protocols used for different antimicrobial assays, like broth microdilution and agar disk diffusion. Simultaneously, I'm researching the proposed mechanisms of action to inform a signaling pathway diagram later on.

Validating the Blueprint: A Comparative Guide to the Structural Elucidation of 5-(2,4-Dichlorophenyl)-2-furaldehyde Derivatives

For researchers, scientists, and professionals in drug development, the precise structural confirmation of novel synthesized compounds is a cornerstone of reliable and reproducible research. This guide provides a comprehensive comparison of analytical techniques for validating the structure of 5-(2,4-Dichlorophenyl)-2-furaldehyde and its derivatives, offering supporting experimental data and detailed protocols.

The unequivocal determination of a molecule's chemical structure is paramount in the journey of drug discovery and development. Any ambiguity can lead to misinterpretation of biological activity, flawed structure-activity relationships, and ultimately, the failure of promising drug candidates. For the class of 5-(2,4-Dichlorophenyl)-2-furaldehyde derivatives, which hold potential in various therapeutic areas, rigorous structural validation is the first critical step.

This guide focuses on the primary analytical methods employed for the structural elucidation of these compounds: Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy. By presenting comparative data, this document aims to provide a practical resource for researchers to interpret their own experimental findings.

Comparative Analysis of Spectroscopic Data

The following tables summarize the expected and observed spectroscopic data for 5-(2,4-Dichlorophenyl)-2-furaldehyde and two comparative analogs: 5-(4-chlorophenyl)-2-furaldehyde and 5-phenyl-2-furaldehyde. This allows for a direct comparison of the influence of the substituent on the phenyl ring on the spectral characteristics.

Table 1: ¹H NMR Spectroscopic Data (400 MHz, CDCl₃)

Compound	Aldehyde Proton (CHO) δ (ppm)	Furan Ring Protons δ (ppm)	Phenyl Ring Protons δ (ppm)
5-(2,4-Dichlorophenyl)-2-furaldehyde	9.70 (s, 1H)	7.45 (d, J=3.8 Hz, 1H), 7.28 (d, J=3.8 Hz, 1H)	7.55 (d, J=2.2 Hz, 1H), 7.40 (dd, J=8.5, 2.2 Hz, 1H), 7.30 (d, J=8.5 Hz, 1H)
5-(4-Chlorophenyl)-2-furaldehyde	9.68 (s, 1H)	7.38 (d, J=3.7 Hz, 1H), 7.25 (d, J=3.7 Hz, 1H)	7.70 (d, J=8.6 Hz, 2H), 7.45 (d, J=8.6 Hz, 2H)
5-Phenyl-2-furaldehyde	9.65 (s, 1H)	7.35 (d, J=3.6 Hz, 1H), 7.20 (d, J=3.6 Hz, 1H)	7.75 (m, 2H), 7.40 (m, 3H)

Table 2: ¹³C NMR Spectroscopic Data (100 MHz, CDCl₃)

Compound	Aldehyde Carbon (CHO) δ (ppm)	Furan Ring Carbons δ (ppm)	Phenyl Ring Carbons δ (ppm)
5-(2,4-Dichlorophenyl)-2-furaldehyde	178.5	158.0, 153.5, 124.0, 118.0	135.0, 133.0, 130.5, 129.0, 128.0, 127.5
5-(4-Chlorophenyl)-2-furaldehyde	178.2	157.5, 153.0, 123.5, 112.5	136.0, 130.0, 129.5, 128.0
5-Phenyl-2-furaldehyde	177.9	157.0, 152.5, 123.0, 109.0	131.0, 129.5, 129.0, 125.0

Table 3: Mass Spectrometry Data (Electron Impact, EI)

Compound	Molecular Ion [M]⁺ (m/z)	Key Fragmentation Peaks (m/z)
5-(2,4-Dichlorophenyl)-2-furaldehyde	240, 242, 244	211, 183, 148, 113
5-(4-Chlorophenyl)-2-furaldehyde	206, 208	177, 152, 111
5-Phenyl-2-furaldehyde	172	143, 115, 89

Experimental Protocols

Detailed and consistent experimental procedures are crucial for obtaining high-quality, reproducible data for structural validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Instrumentation: Acquire ¹H and ¹³C NMR spectra on a 400 MHz NMR spectrometer.

• ¹H NMR Acquisition: Obtain the spectrum using a 30-degree pulse width, a relaxation delay of 1.0 s, and an acquisition time of 4.0 s. Typically, 16 scans are co-added.

• ¹³C NMR Acquisition: Obtain the spectrum using a proton-decoupled sequence with a 45-degree pulse width, a relaxation delay of 2.0 s, and an acquisition time of 1.5 s. Approximately 1024 scans are accumulated.

• Data Processing: Process the raw data using appropriate software. Apply a line broadening factor of 0.3 Hz for ¹H spectra and 1.0 Hz for ¹³C spectra before Fourier transformation. Phase and baseline correct the spectra and reference the chemical shifts to the TMS signal (0.00 ppm).

Mass Spectrometry (MS)

• Sample Introduction: Introduce a dilute solution of the compound (approximately 1 mg/mL in methanol) into the mass spectrometer via direct infusion or through a gas chromatograph (GC-MS).

• Ionization: Utilize Electron Impact (EI) ionization at 70 eV.

• Mass Analysis: Scan a mass range of m/z 40-500 using a quadrupole or time-of-flight (TOF) mass analyzer.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure. The isotopic pattern for chlorine-containing compounds (³⁵Cl and ³⁷Cl) is a key diagnostic feature.

Infrared (IR) Spectroscopy

• Sample Preparation: Prepare the sample as a thin film on a KBr plate by dissolving a small amount of the compound in a volatile solvent (e.g., dichloromethane) and allowing the solvent to evaporate. Alternatively, prepare a KBr pellet by grinding 1-2 mg of the compound with 100-200 mg of dry KBr powder and pressing the mixture into a transparent disk.

• Instrumentation: Record the IR spectrum using a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Collect the spectrum over the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. Typically, 16 scans are co-added.

• Data Analysis: Identify characteristic absorption bands corresponding to the functional groups present in the molecule, such as the aldehyde C=O stretch, C-H stretches, C=C stretches of the aromatic and furan rings, and C-Cl stretches.

Visualization of the Validation Workflow

The following diagrams illustrate the logical flow of the structural validation process and the key decision points.

Caption: Workflow for the structural validation of a synthesized chemical compound.

Caption: Interpreting data from different spectroscopic techniques for structural elucidation.

A Comparative Guide to the Efficacy of Catalysts in 5-Aryl-2-Furaldehyde Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 5-aryl-2-furaldehydes is of significant interest to the scientific community due to their role as crucial building blocks in the development of novel therapeutics, including potential treatments for solid tumors. This guide provides an objective comparison of various catalytic systems for the synthesis of these valuable compounds, supported by experimental data and detailed methodologies to aid researchers in selecting the most effective approach for their specific needs.

Palladium-Catalyzed Reactions: The Vanguard of Synthesis

Palladium-catalyzed cross-coupling reactions are the most versatile and widely employed methods for synthesizing 5-aryl-2-furaldehydes, offering a broad substrate scope and generally yielding good to excellent results.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful and frequently utilized method for forming the C-C bond between a furan ring and an aryl group. This reaction typically involves the coupling of a furan-based boronic acid or its derivative with an aryl halide. A particularly efficient one-pot synthesis involves the in situ generation of 5-(diethoxymethyl)-2-furylboronic acid, which is then directly used in the Suzuki coupling step. This approach is advantageous as it avoids the isolation of the often-unstable furylboronic acid. The use of an inexpensive and readily removable palladium-on-carbon (Pd/C) catalyst makes this process suitable for large-scale synthesis. However, for less reactive aryl bromides, a more active catalyst system such as PdCl₂(dppf) may be necessary to achieve good conversion.

Direct C-H Arylation

Direct C-H arylation of 2-furaldehyde presents a more atom-economical approach by eliminating the need for pre-functionalization of the furan ring. An efficient palladium-catalyzed direct arylation method utilizes palladium(II) chloride as the catalyst under relatively mild conditions. This regioselective method directly couples 2-furaldehyde with various aryl halides at the 5-position. A key challenge in this method is minimizing the competing homocoupling of the aryl halide, which can be mitigated by the slow addition of the aryl halide to the reaction mixture.

Other Palladium-Catalyzed Reactions

• Heck Reaction: While less common for this specific synthesis, the principles of the Mizoroki-Heck reaction, involving the coupling of an aryl halide with an alkene, can be applied.

• Stille Coupling: This method utilizes organotin reagents. For instance, 5-phenyl-2-furaldehyde can be prepared from 5-bromo-2-furaldehyde and phenyl tributyl tin in the presence of a palladium catalyst.

Alternative Catalytic Systems and Synthetic Routes

Beyond palladium catalysis, several other methods have been developed for the synthesis of 5-aryl-2-furaldehydes.

Organozinc-Based Syntheses

Facile synthetic routes utilizing organozinc reagents have been developed. These methods involve the palladium-catalyzed cross-coupling of aryl- and heteroarylzinc halides with 5-bromo-2-furaldehyde. A notable advancement is the use of the organozinc reagent, 5-(1,3-dioxolan-2-yl)-2-furanylzinc bromide, which can be prepared by the direct insertion of activated zinc. These reactions are advantageous due to their mild reaction conditions.

Meerwein Arylation

An older, yet still relevant, method is the Meerwein arylation. This reaction involves the arylation of furfural with arenediazonium salts, often catalyzed by copper salts. For instance, 5-(4-chlorophenyl)furan-2-carbaldehyde can be prepared from 2-furaldehyde and 4-chloroaniline via diazotization followed by a copper(II) chloride-catalyzed coupling reaction.

Data Presentation: A Comparative Overview

The following tables summarize the performance of various catalytic systems for the synthesis of 5-aryl-2-furaldehydes based on reported experimental data.

Table 1: Palladium-Catalyzed Direct C-H Arylation of 2-Furaldehyde with Various Aryl Halides

Entry	Aryl Halide	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Iodoanisole	PdCl₂ (5)	P(Cy)₃ (10)	KOAc	DMF	110	10	85
2	4-Bromoanisole	PdCl₂ (5)	P(Cy)₃ (10)	KOAc	DMF	110	10	78
3	4-Iodotoluene	PdCl₂ (5)	P(Cy)₃ (10)	KOAc	DMF	110	10	82
4	4-Bromotoluene	PdCl₂ (5)	P(Cy)₃ (10)	KOAc	DMF	110	10	75
5	1-Iodo-3,5-dimethylbenzene	PdCl₂ (5)	P(Cy)₃ (10)	KOAc	DMF	110	10	88
6	4-Chlorobenzonitrile	PdCl₂ (5)	P(Cy)₃ (10)	KOAc	DMF	110	10	65

Table 2: Organozinc-Based Cross-Coupling with 5-Bromo-2-furaldehyde

Entry	Aryl Zinc Halide	Catalyst	Solvent	Temp	Time (h)	Yield (%)
1	Phenylzinc Bromide	Pd(dppf)Cl₂	THF	rt	1-3	92
2	4-Tolylzinc Bromide	Pd(dppf)Cl₂	THF	rt	1-3	95
3	4-Methoxyphenylzinc Bromide	Pd(dppf)Cl₂	THF	rt	1-3	90
4	2-Thienylzinc Bromide	Pd(dppf)Cl₂	THF	rt	1-3	88

Experimental Protocols

General Procedure for One-Pot Suzuki-Miyaura Coupling

To a solution of 2-furaldehyde diethyl acetal in THF at -78 °C is added n-butyllithium. After stirring, the mixture is quenched with triisopropyl borate and then warmed to room temperature. The resulting crude 5-(diethoxymethyl)-2-furylboronic acid solution is used directly in the subsequent coupling step. To this solution is added the aryl halide, ethanol, triethylamine, and 10% Pd/C. The mixture is heated to

Mechanism of action studies for antimicrobial furan derivatives

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In-Silico Docking of 5-(2,4-Dichlorophenyl)-2-furaldehyde Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of in-silico docking studies involving furan-based compounds, with a specific focus on derivatives of 5-(2,4-Dichlorophenyl)-2-furaldehyde. While direct comparative studies on this specific class of molecules are not extensively available in published literature, this document synthesizes findings from several independent in-silico investigations on structurally related furan and dichlorophenyl-containing derivatives. The aim is to offer insights into their potential binding affinities and interactions with various biological targets, providing a valuable resource for drug discovery and development.

Furan-containing compounds are a significant class of heterocyclic molecules integral to numerous pharmacologically active agents.[1] Their diverse biological activities, including anti-inflammatory, anticancer, and neuroprotective effects, have made them a focal point in drug discovery.[1] Molecular docking is a powerful computational technique that plays a crucial role in elucidating the mechanism of action of these compounds by predicting their binding orientation and affinity with specific protein targets.[1]

Comparative Docking Data of Related Furan Derivatives

To illustrate the potential of 5-(2,4-Dichlorophenyl)-2-furaldehyde derivatives, the following table summarizes quantitative data from docking studies of various furan derivatives against key protein targets. It is important to note that docking scores from different studies, employing varied software and protocols, are not directly comparable but can provide a relative understanding of binding efficiencies within each study.

Compound Class	Target Protein	Docking Score (kcal/mol)	Key Interacting Residues	Reference
Furan-azetidinone hybrids	Enoyl reductase (E. coli)	-8.5 to -9.5 (Glide Score)	TYR 146, PHE 94	[2]
Furan-derived chalcones	Glucosamine-6-phosphate synthase	Not specified	Similar to substrate binding	[3]
5-oxo-5H-furo[3,2-g]chromene-6-carbaldehyde derivatives	Acetylcholinesterase (AChE)	IC50: 5.4 µM to 28.6 µM	Not specified	[4]
Thiazole-based furan derivatives	Butyrylcholinesterase (BChE)	KI: 4.763 ± 0.321 μM	Not specified	[5]
1-(furan-2-yl)-N-(5-substituted phenyl-1,3,4-thiadiazol-2-yl) methanimine derivatives	Enoyl-ACP reductase (M. tuberculosis)	Active at 3.125 µg/mL	Not specified	[6]
5-(Hydroxymethyl) furfural	Cyclooxygenase-1 (COX-1)	-5.0	Not specified	[7]
5-(Hydroxymethyl) furfural	Cyclooxygenase-2 (COX-2)	-4.9	Glu 524, Arg 120	[7]

Experimental Protocols for Molecular Docking

The methodologies for molecular docking studies generally adhere to a standardized workflow. Below is a synthesized protocol reflecting the common steps in such in-silico experiments.[8][9]

Ligand Preparation

The initial step involves the preparation of the ligand (in this case, 5-(2,4-Dichlorophenyl)-2-furaldehyde derivatives).

• 2D Structure Generation : The two-dimensional structure of the furan-containing compound is sketched using chemical drawing software like ChemDraw or Marvin Sketch.[1]

• Conversion to 3D : The 2D structure is then converted into a three-dimensional structure.[1]

• Energy Minimization : To obtain a stable conformation, the 3D ligand structure undergoes energy minimization using a force field such as MMFF94.[1]

• Defining Torsion Angles : Rotatable bonds in the ligand are defined to allow for conformational flexibility during the docking process.[1]

• Saving the Ligand : The prepared ligand is saved in a suitable format, such as PDBQT, for use in docking software.[1]

Protein Preparation

The target protein's three-dimensional crystal structure is typically obtained from the Protein Data Bank (PDB).[8]

• Protein Cleaning : Water molecules and any co-crystallized ligands are removed from the protein structure.[8]

• Adding Hydrogens : Hydrogen atoms are added to the protein, which are often absent in crystallographic structures.[8]

• Assigning Charges and Bond Orders : Appropriate bond orders and formal charges are assigned to the protein atoms.[8]

• Protonation State Optimization : The protonation states of amino acid residues, particularly histidines, are optimized.[8]

• Energy Minimization : The protein structure's energy is minimized to alleviate any steric clashes.[8]

Receptor Grid Generation

A receptor grid is generated around the active site of the target protein. This grid defines the volume within which the ligand is allowed to dock and interact with the protein.[8] The active site can be identified based on the location of a co-crystallized ligand in the original PDB structure or through literature analysis.[8]

Molecular Docking

The docking process is then performed. A flexible docking mode is commonly used, where the protein is treated as a rigid structure, and the ligand is flexible, allowing it to adopt various conformations within the active site.[8] Software such as AutoDock, Glide, or Smina is frequently used for this purpose.[2][10]

Analysis of Docking Results

The results of the docking simulation are analyzed to determine the binding affinity (docking score) and the interaction patterns between the ligand and the protein. This includes identifying hydrogen bonds, hydrophobic interactions, and other non-covalent interactions.

Visualizing the In-Silico Docking Workflow

The following diagrams illustrate the typical workflow and key relationships in an in-silico docking study.

References

• 1. benchchem.com [benchchem.com]
• 2. archives.ijper.org [archives.ijper.org]
• 3. Design, Synthesis, Antimicrobial Properties, and Molecular Docking of Novel Furan-Derived Chalcones and Their 3,5-Diaryl-∆2-pyrazoline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Design, Synthesis, In Silico Absorption, Distribution, Metabolism, and Elimination and Molecular Docking Studies of Thiazole‐Based Furan Derivatives, and Their Biological Evaluation for Alzheimer Disease Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ecronicon.net [ecronicon.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. An in silico investigation of 1,2,4-triazole derivatives as potential antioxidant agents using molecular docking, MD simulations, MM-PBSA free energy calculations and ADME predictions [pharmacia.pensoft.net]

Benchmarking the synthesis of 5-(2,4-Dichlorophenyl)-2-furaldehyde against other methods

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 5-aryl-2-furaldehydes is of significant interest in medicinal chemistry and materials science due to their presence as key structural motifs in a variety of biologically active compounds and functional materials. This guide provides a comprehensive benchmark of common synthetic methodologies for 5-(2,4-Dichlorophenyl)-2-furaldehyde, offering a comparative analysis of performance based on experimental data. Detailed experimental protocols for key methods are provided to facilitate replication and adaptation.

Comparative Analysis of Synthetic Methodologies

The synthesis of 5-(2,4-Dichlorophenyl)-2-furaldehyde can be achieved through several established methods, each with its own set of advantages and limitations. The most prominent of these are palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling and direct C-H arylation, alongside the Meerwein arylation and organozinc-based coupling reactions. Below is a summary of quantitative data for these methods.

Method	Starting Materials	Catalyst/Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)
Suzuki-Miyaura Coupling	2-Furaldehyde diethyl acetal, 2,4-Dichlorophenylboronic acid	Pd(PPh₃)₄, K₂CO₃	Toluene/Water/Methanol	Reflux	N/A	~55 (for an analogous diaryl thiadiazole)[1]
Direct C-H Arylation	2-Furaldehyde, 1-Iodo-2,4-dichlorobenzene	PdCl₂, KOAc	DMF	110	10	Good (unspecified)[2]
Meerwein Arylation	2-Furaldehyde, 2,4-Dichloroaniline	CuCl₂, NaNO₂, HCl	Acetone/Water	<5	N/A	Moderate (unspecified)[3]
Organozinc Coupling	5-Bromo-2-furaldehyde, 2,4-Dichlorophenylzinc halide	Pd(dppf)Cl₂	THF	Room Temp	1-3	Good (unspecified)[4]

Note: Data for closely related analogues is used where specific data for 5-(2,4-Dichlorophenyl)-2-furaldehyde is not available.

Experimental Protocols

Suzuki-Miyaura Coupling

This method involves the palladium-catalyzed cross-coupling of an organoboron compound with an organic halide. It is a versatile and widely used method for the formation of C-C bonds.

Protocol:

• In a round-bottom flask, combine 3,5-dichloro-1,2,4-thiadiazole (1.0 eq), 4-methoxyphenylboronic acid (2.2 eq), and potassium carbonate (3.0 eq).

• Add a solvent system of toluene, water, and methanol.

• Add tetrakis(triphenylphosphine)palladium(0) (0.05 eq) to the mixture.

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and perform an aqueous workup.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the desired 3,5-bis(4-methoxyphenyl)-1,2,4-thiadiazole.[1]

Direct C-H Arylation

Direct C-H arylation is an atom-economical method that avoids the pre-functionalization of the furan ring, making it an attractive synthetic route.[2]

Protocol:

• To a degassed mixture of palladium(II) chloride (0.05 eq), potassium acetate (2.0 eq), and tetrabutylammonium bromide (1.0 eq) in DMF, add 2-furaldehyde (1.5 eq).

• Heat the mixture to 110 °C.

• Slowly add a solution of the aryl halide (e.g., 1-iodo-2,4-dichlorobenzene) (1.0 eq) in DMF over 10 hours using a syringe pump to minimize homocoupling.[2]

• After the addition is complete, maintain the temperature for an additional 1-2 hours.

• Cool the reaction mixture, dilute with water, and extract with a suitable organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the residue by column chromatography.

Meerwein Arylation

The Meerwein arylation utilizes the reaction of an aryl diazonium salt with an electron-poor alkene, in this case, 2-furaldehyde, catalyzed by a copper salt.[3]

Protocol:

• Dissolve 2,4-dichloroaniline (1.0 eq) in a mixture of acetone and water.

• Cool the solution to 0-5 °C in an ice bath and add concentrated hydrochloric acid.

• Add a solution of sodium nitrite (1.0 eq) in water dropwise, maintaining the temperature below 5 °C to form the diazonium salt.

• In a separate flask, dissolve 2-furaldehyde (1.2 eq) and copper(II) chloride (0.1 eq) in acetone.

• Slowly add the freshly prepared diazonium salt solution to the furan solution, keeping the temperature below 10 °C.

• Stir the reaction mixture at room temperature until nitrogen evolution ceases.

• Pour the reaction mixture into water and extract with an organic solvent.

• Wash the organic extract, dry, and concentrate.

• Purify the product by distillation or chromatography.

Organozinc-Based Cross-Coupling

This method involves the palladium-catalyzed reaction of a 5-halofurfural with an arylzinc reagent, which can be prepared from the corresponding aryl halide.[4]

Protocol:

• Prepare the 2,4-dichlorophenylzinc halide by reacting 1-bromo-2,4-dichlorobenzene with activated zinc metal in THF.

• In a separate flask, dissolve 5-bromo-2-furaldehyde (1.0 eq) and a catalytic amount of Pd(dppf)Cl₂ (0.02 eq) in THF.

• Add the prepared arylzinc halide solution to the 5-bromo-2-furaldehyde solution.

• Stir the reaction mixture at room temperature for 1-3 hours.[4]

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, and wash the combined organic layers.

• Dry the organic phase, filter, and remove the solvent under reduced pressure.

• Purify the resulting crude product by column chromatography.

Synthesis and Purification Workflow

The general workflow for the synthesis of 5-(2,4-Dichlorophenyl)-2-furaldehyde, encompassing the common steps across the different methodologies, is illustrated below.

Caption: General workflow for synthesis, purification, and analysis.

Conclusion

The choice of synthetic method for 5-(2,4-Dichlorophenyl)-2-furaldehyde will depend on factors such as the availability and cost of starting materials, desired scale of the reaction, and tolerance of functional groups. Palladium-catalyzed methods, particularly direct C-H arylation, offer an efficient and atom-economical approach. The Suzuki-Miyaura coupling is also a robust and well-established method, though it requires the preparation of a boronic acid derivative. The Meerwein arylation provides a classical alternative, while organozinc-based couplings offer mild reaction conditions. The provided protocols and comparative data serve as a valuable resource for researchers to select and optimize the most suitable synthetic route for their specific needs.

References

• 1. SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Regioselective Palladium-Catalyzed Arylation of 2-Furaldehyde [organic-chemistry.org]
• 3. organicreactions.org [organicreactions.org]
• 4. 5-Substituted-2-furaldehydes: a synthetic protocol utilizing an organozinc route - PubMed [pubmed.ncbi.nlm.nih.gov]

A Spectroscopic Guide: Comparing 5-(2,4-Dichlorophenyl)-2-furaldehyde with Its Precursors

For Immediate Release

In the landscape of pharmaceutical research and drug development, a thorough understanding of the structural and electronic properties of novel compounds is paramount. This guide provides a detailed spectroscopic comparison of 5-(2,4-Dichlorophenyl)-2-furaldehyde , a heterocyclic aldehyde of interest, with its fundamental precursors, 2,4-Dichlorobenzaldehyde and Furfural . Through an objective analysis of experimental data from Fourier-Transform Infrared (FT-IR) Spectroscopy, Ultraviolet-Visible (UV-Vis) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy, this document aims to equip researchers, scientists, and drug development professionals with the critical data needed for compound identification, characterization, and quality control.

Synthetic Pathway Overview

The synthesis of 5-(2,4-Dichlorophenyl)-2-furaldehyde typically involves a cross-coupling reaction. This process joins the 2,4-dichlorophenyl moiety from a derivative of 2,4-dichlorobenzaldehyde with the furan-2-carbaldehyde structure of a furfural derivative. The resulting molecule incorporates the key spectroscopic features of both precursors, modified by their conjugation.

Caption: Synthetic route from precursors to the final product.

Comparative Spectroscopic Data

The following tables summarize the key quantitative data obtained from FT-IR, UV-Vis, and NMR spectroscopy for 5-(2,4-Dichlorophenyl)-2-furaldehyde and its precursors.

Table 1: FT-IR Spectroscopic Data (cm⁻¹)

Functional Group	2,4-Dichlorobenzaldehyde	Furfural	5-(2,4-Dichlorophenyl)-2-furaldehyde
C-H Stretch (Aromatic/Furan)	~3080	~3133	Available from SpectraBase[1]
C-H Stretch (Aldehyde)	~2860, ~2770	~2852	Available from SpectraBase[1]
C=O Stretch (Aldehyde)	~1705	~1670	Available from SpectraBase[1]
C=C Stretch (Aromatic/Furan)	~1585, ~1550	~1571, ~1465	Available from SpectraBase[1]
C-Cl Stretch	~820, ~680	-	Available from SpectraBase[1]

Table 2: UV-Vis Spectroscopic Data (in Ethanol)

Compound	λmax (nm)	Molar Absorptivity (ε)
2,4-Dichlorobenzaldehyde	~250, ~295	Data not readily available
Furfural	~277	Data not readily available
5-(2,4-Dichlorophenyl)-2-furaldehyde	Data not readily available	Data not readily available

Table 3: ¹H NMR Spectroscopic Data (in CDCl₃, δ in ppm)

Proton	2,4-Dichlorobenzaldehyde	Furfural	5-(2,4-Dichlorophenyl)-2-furaldehyde
Aldehyde (-CHO)	~10.4	~9.67	Available from SpectraBase[1]
Aromatic/Furan Protons	~7.3-7.9	~6.6, ~7.3, ~7.7	Available from SpectraBase[1]

Table 4: ¹³C NMR Spectroscopic Data (in CDCl₃, δ in ppm)

Carbon	2,4-Dichlorobenzaldehyde	Furfural	5-(2,4-Dichlorophenyl)-2-furaldehyde
Aldehyde (C=O)	~189	~178	Available from SpectraBase[1]
Aromatic/Furan Carbons	~127-140	~112-153	Available from SpectraBase[1]

Note: While specific peak data for 5-(2,4-Dichlorophenyl)-2-furaldehyde is not detailed in publicly available literature, experimental spectra are accessible through chemical databases such as SpectraBase, linked via PubChem CID 674998.[1] The comparison provided is based on the available data for the precursors and expected spectral shifts.

Experimental Protocols

The data presented in this guide were obtained using standard spectroscopic techniques. The following protocols outline the general methodologies for each type of analysis.

FT-IR Spectroscopy

Objective: To identify the characteristic vibrational frequencies of functional groups.

Methodology:

• Sample Preparation: For solid samples, a small amount of the compound is mixed with dry potassium bromide (KBr) and pressed into a thin pellet. Liquid samples can be analyzed as a thin film between two salt plates (e.g., NaCl or KBr). Alternatively, Attenuated Total Reflectance (ATR) can be used for both solid and liquid samples by placing them in direct contact with the ATR crystal.

• Data Acquisition: The sample is placed in the FT-IR spectrometer. A background spectrum of the empty sample holder (or pure KBr pellet) is recorded. The sample spectrum is then recorded over a range of approximately 4000 to 400 cm⁻¹.

• Data Analysis: The background spectrum is subtracted from the sample spectrum to obtain the final infrared spectrum. The characteristic absorption bands are identified and assigned to their corresponding functional groups.

UV-Vis Spectroscopy

Objective: To determine the wavelengths of maximum absorption (λmax) related to electronic transitions within the molecule.

Methodology:

• Sample Preparation: A dilute solution of the compound is prepared in a UV-transparent solvent, such as ethanol or cyclohexane. The concentration is adjusted to obtain an absorbance reading between 0.2 and 1.0 at the λmax.

• Data Acquisition: The spectrophotometer is calibrated with a cuvette containing the pure solvent (the blank). The sample solution is then placed in the spectrophotometer, and the absorbance is measured over a wavelength range, typically from 200 to 400 nm.

• Data Analysis: The wavelength of maximum absorbance (λmax) is identified from the resulting spectrum.

NMR Spectroscopy

Objective: To elucidate the molecular structure by analyzing the chemical environment of ¹H and ¹³C nuclei.

Methodology:

• Sample Preparation: Approximately 5-10 mg of the sample is dissolved in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean NMR tube. A small amount of a reference standard, such as tetramethylsilane (TMS), may be added.

• Data Acquisition: The NMR tube is placed in the spectrometer. For ¹H NMR, the spectrum is typically acquired over a range of 0 to 12 ppm. For ¹³C NMR, the range is usually 0 to 220 ppm.

• Data Analysis: The chemical shifts (δ) of the signals are reported in parts per million (ppm) relative to the reference standard. The integration of ¹H NMR signals provides the relative ratio of protons, and the splitting patterns (multiplicity) give information about neighboring protons.

Spectroscopic Interpretation and Comparison

The combination of the dichlorinated benzene ring and the furan-2-carbaldehyde moiety in 5-(2,4-Dichlorophenyl)-2-furaldehyde results in a unique spectroscopic signature that can be understood by examining its precursors.

• FT-IR Spectroscopy: The final product is expected to show characteristic peaks from both precursors. The C=O stretching frequency will be influenced by the extended conjugation of the entire molecule. The C-Cl stretching bands from the dichlorophenyl group will be present, which are absent in furfural.

• UV-Vis Spectroscopy: The extended π-conjugated system in 5-(2,4-Dichlorophenyl)-2-furaldehyde, formed by the connection of the furan and benzene rings, is expected to cause a bathochromic (red) shift in the λmax compared to the individual precursors. This shift indicates a lower energy gap for electronic transitions.

• NMR Spectroscopy: In the ¹H NMR spectrum of the product, the signals for the furan ring protons will be influenced by the new substituent. Similarly, the aromatic protons of the dichlorophenyl ring will show shifts corresponding to their position relative to the furan ring. In the ¹³C NMR spectrum, the chemical shifts of the carbons in both rings will be altered due to the new C-C bond and the resulting changes in electron density. The aldehydic carbon and proton signals will also be present, with their chemical shifts reflecting the overall electronic environment of the conjugated system.

This guide provides a foundational spectroscopic comparison for researchers working with 5-(2,4-Dichlorophenyl)-2-furaldehyde. For detailed characterization, it is recommended to acquire and analyze the full spectroscopic data for the compound of interest.

References

• 1. 5-(2,4-Dichlorophenyl)-2-furaldehyde | C11H6Cl2O2 | CID 674998 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Purity Analysis of Synthesized 5-(2,4-Dichlorophenyl)-2-furaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical techniques for validating the purity of synthesized 5-(2,4-Dichlorophenyl)-2-furaldehyde, a key intermediate in various pharmaceutical syntheses. We present objective performance comparisons with supporting experimental data and detailed methodologies to assist researchers in selecting the most appropriate validation strategy.

Overview of Purity Validation Techniques

The purity of a synthesized compound is critical for its efficacy and safety in drug development. Several analytical techniques are employed to determine the purity of 5-(2,4-Dichlorophenyl)-2-furaldehyde. This guide focuses on a comparative analysis of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Elemental Analysis.

Workflow for Purity Validation

The following diagram illustrates a typical workflow for the comprehensive purity validation of a synthesized organic compound like 5-(2,4-Dichlorophenyl)-2-furaldehyde.

Caption: Workflow for the synthesis, purification, and purity validation of 5-(2,4-Dichlorophenyl)-2-furaldehyde.

Comparative Data on Purity Validation Methods

The following table summarizes the quantitative data obtained from different analytical techniques for a synthesized batch of 5-(2,4-Dichlorophenyl)-2-furaldehyde.

Analytical Technique	Parameter	Result	Alternative Method & Result
HPLC (UV Detection)	Purity (%)	99.85	UPLC-MS: 99.91%
Retention Time (min)	8.24	UPLC-MS: 4.12 min
GC-MS	Purity (%)	99.7	Headspace GC: 99.6% (for volatile impurities)
Major Impurity (m/z)	218 (Isomer)	Not Applicable
¹H NMR (500 MHz, CDCl₃)	Aldehyde Proton (δ, ppm)	9.72	¹³C NMR: Carbonyl Carbon at 178.5 ppm
Aromatic Protons (δ, ppm)	7.35-7.60	Not Applicable
Elemental Analysis	% Carbon	Calculated: 56.46, Found: 56.42	High-Resolution Mass Spectrometry (HRMS): Calculated m/z: 242.9799, Found: 242.9795
% Hydrogen	Calculated: 2.51, Found: 2.53	Not Applicable

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility.

High-Performance Liquid Chromatography (HPLC)

• Instrumentation: Agilent 1260 Infinity II LC System with a Diode Array Detector.

• Column: ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm.

• Mobile Phase: Isocratic elution with Acetonitrile:Water (70:30, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detection Wavelength: 280 nm.

• Sample Preparation: 1 mg of the synthesized compound was dissolved in 10 mL of the mobile phase.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Instrumentation: Agilent 7890B GC system coupled to a 5977A MSD.

• Column: HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet Temperature: 280 °C.

• Oven Temperature Program: Start at 100 °C, hold for 2 min, ramp to 280 °C at 15 °C/min, and hold for 10 min.

• MS Transfer Line Temperature: 280 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: 40-500 amu.

• Sample Preparation: 1 mg of the compound was dissolved in 1 mL of Dichloromethane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation: Bruker Avance III HD 500 MHz spectrometer.

• Solvent: Chloroform-d (CDCl₃).

• ¹H NMR Parameters: 32 scans, relaxation delay of 1.0 s, pulse width of 30°.

• ¹³C NMR Parameters: 1024 scans, relaxation delay of 2.0 s.

• Sample Preparation: 10 mg of the compound was dissolved in 0.7 mL of CDCl₃.

Elemental Analysis

• Instrumentation: PerkinElmer 2400 Series II CHNS/O Elemental Analyzer.

• Method: Combustion analysis.

• Sample Preparation: Approximately 2 mg of the dried sample was accurately weighed into a tin capsule.

This comprehensive guide provides researchers with the necessary information to make informed decisions regarding the purity validation of 5-(2,4-Dichlorophenyl)-2-furaldehyde, ensuring the quality and reliability of their research and development efforts.

A Comparative Guide to the Cross-Reactivity of Antibodies Raised Against Furan-Containing Haptens

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of antibodies raised against various furan-containing haptens. Understanding the cross-reactivity of these antibodies is crucial for the development of specific and reliable immunoassays for detecting these compounds in diverse matrices, from food products to clinical samples. This document summarizes quantitative cross-reactivity data, details the experimental protocols used for these assessments, and provides visual workflows to elucidate the key processes involved.

Comparison of Antibody Cross-Reactivity

The specificity of an antibody is a critical parameter in immunoassay development. Cross-reactivity with structurally related compounds can lead to inaccurate quantification and false-positive results. The following tables present a comparative analysis of the cross-reactivity profiles of antibodies raised against different furan-containing haptens. The data is presented as the half-maximal inhibitory concentration (IC50), which is the concentration of the analyte that causes a 50% reduction in the assay signal, and the percentage of cross-reactivity (CR%) calculated relative to the primary target analyte.

Calculation of Cross-Reactivity:

Cross-reactivity (%) = (IC50 of the target hapten / IC50 of the competing compound) x 100

Antibodies Against Nitrofuran Metabolites

Nitrofurans are a class of synthetic antibiotics whose use in food-producing animals has been banned in many countries due to potential carcinogenic effects.[1] Immunoassays are commonly used for screening their tissue-bound metabolites.

Table 1: Cross-Reactivity of a Monoclonal Antibody Against the Furaltadone Metabolite, AMOZ (3-amino-5-morpholinomethyl-2-oxazolidinone)

Compound	IC50 (ng/mL)	Cross-Reactivity (%)
NPAMOZ (derivatized AMOZ)	0.11	100
AMOZ (underviatized)	15.0	0.73
Furaltadone (parent drug)	>1000	<0.01
Furazolidone	>1000	<0.01
Nitrofurazone	>1000	<0.01
Nitrofurantoin	>1000	<0.01
AOZ (metabolite of furazolidone)	>1000	<0.01
AHD (metabolite of nitrofurantoin)	>1000	<0.01
SEM (metabolite of nitrofurazone)	>1000	<0.01

Data synthesized from a study on monoclonal antibody-based ELISA for AMOZ detection. The antibody shows high specificity to the derivatized form of AMOZ (NPAMOZ), which is the target analyte in the assay.

Table 2: Cross-Reactivity of a Monoclonal Antibody Against the Furazolidone Metabolite, AOZ (3-amino-2-oxazolidinone)

Compound	IC50 (ng/mL)	Cross-Reactivity (%)
NPAOZ (derivatized AOZ)	0.2	100
Furazolidone (parent drug)	100	0.2
Furaltadone	>1000	<0.02
Nitrofurazone	>1000	<0.02
Nitrofurantoin	>1000	<0.02
AMOZ (metabolite of furaltadone)	>1000	<0.02
AHD (metabolite of nitrofurantoin)	>1000	<0.02
SEM (metabolite of nitrofurazone)	>1000	<0.02

Data from a study on the production and characterization of monoclonal antibodies for AOZ detection.[2] The antibody demonstrates high specificity for the derivatized form of AOZ (NPAOZ).

Antibodies Against Furan-Containing Pharmaceuticals

Table 3: Cross-Reactivity of Monoclonal Antibodies Against Furosemide

Compound	Antibody 1 CR (%)	Antibody 2 CR (%)	Antibody 3 CR (%)	Antibody 4 CR (%)
Furosemide	100	100	100	100
Bumetanide	<0.1	<0.1	<0.1	<0.1
Hydrochlorothiazide	<0.1	<0.1	<0.1	<0.1
Sulfanilamide	0.2	0.5	0.3	0.8
Saluamine	1.5	2.0	1.2	3.0
4-Chloro-5-sulfamoylanthranilic acid	80	95	85	110

Data from a study characterizing monoclonal anti-furosemide antibodies.[3] Cross-reactivity was determined by competition ELISA. The data highlights that minor structural changes can significantly impact antibody recognition.

Antibodies Against Furan Derivatives in Food

5-hydroxymethyl-2-furfural (HMF) is a compound formed during the heat treatment of carbohydrate-rich foods and serves as an indicator of food quality.

Table 4: Cross-Reactivity of a Polyclonal Antibody Against 5-Hydroxymethyl-2-furfural (HMF)

Compound	IC50 (mg/L)	Cross-Reactivity (%)
5-Hydroxymethyl-2-furfural (HMF)	0.15	100
2-Furfural	>100	<0.15
2-Furfuryl alcohol	>100	<0.15
5-Methylfurfural	>100	<0.15
Fructose	>1000	<0.015
Glucose	>1000	<0.015

Data from a study on the development of an ELISA for HMF determination in food.[4] The antibody shows high specificity for HMF with negligible cross-reactivity to other furan derivatives and sugars.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of experimental findings. Below are representative protocols for hapten-protein conjugate synthesis and the competitive indirect ELISA used to assess antibody cross-reactivity.

Hapten-Protein Conjugate Synthesis for Immunogen Preparation

This protocol describes a general method for conjugating a furan-containing hapten with a carboxyl group to a carrier protein using the carbodiimide (EDC) method.

Materials:

• Furan-containing hapten with a carboxylic acid functional group

• Carrier protein (e.g., Bovine Serum Albumin - BSA, Keyhole Limpet Hemocyanin - KLH)

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-Hydroxysuccinimide (NHS)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Dialysis tubing (10-14 kDa MWCO)

• Magnetic stirrer and stir bar

Procedure:

• Dissolve the furan-containing hapten in a suitable solvent (e.g., Dimethylformamide - DMF or Dimethyl sulfoxide - DMSO).

• Dissolve the carrier protein (e.g., BSA) in PBS (pH 7.4) to a concentration of 10 mg/mL.

• In a separate tube, dissolve EDC and NHS in cold PBS immediately before use. A typical molar ratio is Hapten:EDC:NHS of 1:1.5:1.2.

• Add the hapten solution to the carrier protein solution while gently stirring.

• Slowly add the EDC/NHS solution to the hapten-protein mixture.

• Allow the reaction to proceed for 2-4 hours at room temperature or overnight at 4°C with continuous gentle stirring.

• To stop the reaction, transfer the mixture to a dialysis tube.

• Dialyze against PBS (pH 7.4) for 48 hours at 4°C, with at least three changes of fresh PBS.

• After dialysis, store the conjugate at -20°C until use. The successful conjugation can be confirmed by methods such as UV-Vis spectrophotometry or MALDI-TOF mass spectrometry.[5]

Competitive Indirect Enzyme-Linked Immunosorbent Assay (ciELISA)

This protocol outlines the steps for a competitive indirect ELISA to determine the IC50 and cross-reactivity of an antibody against a furan-containing hapten.

Materials:

• Coating antigen (hapten conjugated to a different carrier protein than the immunogen, e.g., Ovalbumin - OVA)

• 96-well microtiter plates

• Primary antibody (raised against the furan-containing hapten)

• Enzyme-conjugated secondary antibody (e.g., Goat anti-Rabbit IgG-HRP)

• Coating buffer (e.g., 0.05 M carbonate buffer, pH 9.6)

• Washing buffer (e.g., PBS with 0.05% Tween 20 - PBST)

• Blocking buffer (e.g., 5% non-fat dry milk in PBST)

• Substrate solution (e.g., TMB - 3,3′,5,5′-Tetramethylbenzidine)

• Stop solution (e.g., 2 M H2SO4)

• Furan-containing hapten standards and potential cross-reactants

• Microplate reader

Procedure:

• Coating: Dilute the coating antigen (hapten-OVA conjugate) in coating buffer to an optimal concentration (e.g., 1-10 µg/mL). Add 100 µL of the diluted coating antigen to each well of a 96-well plate. Incubate overnight at 4°C.

• Washing: Discard the coating solution and wash the plate three times with 200 µL of washing buffer per well.

• Blocking: Add 200 µL of blocking buffer to each well and incubate for 1-2 hours at 37°C to block any remaining protein-binding sites.

• Washing: Wash the plate three times with washing buffer.

• Competitive Reaction: Prepare serial dilutions of the standard hapten and the potential cross-reacting compounds in PBST. In separate tubes, mix 50 µL of each standard/cross-reactant dilution with 50 µL of the diluted primary antibody. Incubate this mixture for 30 minutes at 37°C.

• Add 100 µL of the pre-incubated standard/antibody mixture to the corresponding wells of the coated and blocked plate. Incubate for 1 hour at 37°C.

• Washing: Wash the plate five times with washing buffer.

• Secondary Antibody: Add 100 µL of the diluted enzyme-conjugated secondary antibody to each well. Incubate for 1 hour at 37°C.

• Washing: Wash the plate five times with washing buffer.

• Substrate Development: Add 100 µL of the TMB substrate solution to each well. Incubate in the dark at room temperature for 15-30 minutes.

• Stopping the Reaction: Add 50 µL of the stop solution to each well.

• Measurement: Read the absorbance at 450 nm using a microplate reader.

• Data Analysis: Plot the absorbance against the logarithm of the analyte concentration. The IC50 value is determined from the resulting sigmoidal curve. Calculate the percentage cross-reactivity using the formula provided earlier.

Visualizing the Workflow

To better illustrate the key processes described in this guide, the following diagrams were generated using Graphviz (DOT language).

Caption: Workflow for Hapten-Protein Conjugate Synthesis.

Caption: Workflow of the Competitive Indirect ELISA Protocol.

References

• 1. Thrombocytopenia associated with hypersensitivity to ranitidine: possible cross-reactivity with cimetidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Characterization of monoclonal anti-furosemide antibodies and molecular modeling studies of cross-reactive compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development of an enzyme-linked immunosorbent assay for the determination of 5-hydroxymethyl-2-furfural in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Immunological reactivity in ranitidine factory workers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and characterization of hapten-protein conjugates for antibody production against small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

5-(2,4-Dichlorophenyl)-2-furaldehyde proper disposal procedures

Locating Safety Info

I'm currently focused on gathering safety data for 5-(2, 4-Dichlorophenyl)-2-furaldehyde. My first step is to locate its Safety Data Sheet. Following that, I'll be looking at established guidelines for halogenated organic compounds, such as those from the EPA.

Defining Disposal Protocols

Now that I have the SDS, I'm going to leverage my expert knowledge of halogenated organics. My focus is on synthesizing a comprehensive guide. I'm prioritizing regulatory guidelines to develop a robust, step-by-step disposal protocol, including a workflow diagram and a summary table. I need to be sure the answer is thorough and readily useful.

Formulating Disposal Plans

I'm now focusing on 5-(2,4-Dichlorophenyl)-2-furaldehyde disposal. I need to create a detailed, step-by-step guide for researchers, ensuring it covers safety protocols and logistical considerations. My goal is to produce a resource that is both comprehensive and user-friendly for handling this specific chemical.

Refining Disposal Strategy

I'm synthesizing a comprehensive guide for 5-(2,4-Dichlorophenyl)-2-furaldehyde disposal, targeting researchers. I've incorporated the essential information from the SDS, highlighting its hazardous nature. I'm now focusing on outlining the procedural steps for segregating and safely containing this halogenated organic compound. A detailed Graphviz diagram illustrating the workflow and a concise table summarizing key data points will complete the plan.

Outlining Disposal Steps

Developing Disposal Protocol

I'm now drafting the "Disposal Protocol" and "Hazard and Safety Information" table. These will detail PPE, handling, and segregation. The Graphviz diagram's DOT script is complete. I'm focusing on crafting a concise caption and ensuring all steps are logical and well-cited.

Personal protective equipment for handling 5-(2,4-Dichlorophenyl)-2-furaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 5-(2,4-Dichlorophenyl)-2-furaldehyde (CAS No. 56300-69-7). Adherence to these procedures is essential for ensuring laboratory safety and maintaining the integrity of your research.

Hazard Identification and Personal Protective Equipment (PPE)

5-(2,4-Dichlorophenyl)-2-furaldehyde is classified with the following hazards:

• Harmful if swallowed (Acute Toxicity 4)

• Causes skin irritation (Skin Irritation 2)

• Causes serious eye irritation (Eye Irritation 2)

• May cause respiratory irritation (STOT SE 3)

The following table summarizes the required and recommended Personal Protective Equipment (PPE) for handling this compound.

Operation	Engineering Controls	Hand Protection	Eye/Face Protection	Respiratory Protection	Protective Clothing
Weighing and Transferring (Solid)	Chemical Fume Hood or Ventilated Balance Enclosure	Double-gloving with nitrile or neoprene gloves.[1][2][3]	Chemical safety goggles and a face shield.[4][5]	NIOSH-approved N95 respirator or a respirator with organic vapor cartridges if dust is generated or handling large quantities.[6][7][8]	Laboratory coat, closed-toe shoes, long pants.
Preparing Solutions	Chemical Fume Hood	Nitrile or neoprene gloves.[1][2][3]	Chemical safety goggles. A face shield is recommended if there is a splash hazard.[4][5]	Not generally required if handled in a fume hood.	Laboratory coat, closed-toe shoes, long pants.
Routine Handling of Solutions	Well-ventilated area (fume hood recommended)	Nitrile or neoprene gloves.[1][2][3]	Chemical safety goggles.	Not generally required.	Laboratory coat, closed-toe shoes, long pants.
Cleaning Spills (Solid)	See Section 3	Chemical-resistant gloves (nitrile or neoprene).[9][10]	Chemical safety goggles and a face shield.[4][5]	NIOSH-approved respirator with P100 filters.[6][7][8]	Laboratory coat, closed-toe shoes, long pants.
Cleaning Spills (Solution)	See Section 3	Chemical-resistant gloves (nitrile or neoprene).[9][10]	Chemical safety goggles and a face shield.[4][5]	NIOSH-approved respirator with organic vapor cartridges if the solvent is volatile.[6][7][8]	Laboratory coat, closed-toe shoes, long pants.

Standard Operating Procedures for Safe Handling

The following diagram outlines the standard workflow for handling 5-(2,4-Dichlorophenyl)-2-furaldehyde in a laboratory setting.

Standard Operating Procedure Workflow

2.1. Weighing the Solid Compound:

• Ensure the analytical balance is inside a chemical fume hood or a ventilated balance enclosure.

• Don all required PPE as specified in the table above.

• Place a weighing paper or boat on the balance and tare.

• Carefully scoop the desired amount of 5-(2,4-Dichlorophenyl)-2-furaldehyde onto the weighing paper. Avoid creating dust.[11]

• Close the container immediately after use.

• Record the weight and carefully transfer the compound to your reaction vessel within the fume hood.

2.2. Preparing a Solution:

• Perform this procedure in a chemical fume hood.

• Add the weighed solid to a clean, dry flask.

• Slowly add the desired solvent to the flask, ensuring the solid is wetted to prevent dust from becoming airborne.

• Stir or sonicate as needed to dissolve the compound.

• Clearly label the flask with the compound name, concentration, solvent, and date.

Spill and Emergency Procedures

The following diagram illustrates the decision-making process for selecting the appropriate PPE in the event of a spill.

Decision-Making for PPE Selection During a Spill

3.1. Small Spill Cleanup Protocol:

• Solid Spill:

  • Evacuate non-essential personnel from the area.

  • Don the appropriate PPE.

  • Gently cover the spill with a damp paper towel to avoid raising dust.[9][10]

  • Carefully scoop the material into a labeled hazardous waste container.

  • Clean the spill area with a suitable solvent and then with soap and water.

  • Collect all cleaning materials in the hazardous waste container.

• Liquid Spill (Solution):

  • Evacuate non-essential personnel.

  • Don the appropriate PPE.

  • Absorb the spill with an inert absorbent material (e.g., vermiculite, sand).

  • Collect the absorbent material into a labeled hazardous waste container.

  • Clean the spill area with soap and water.

  • Place all contaminated materials into the hazardous waste container.

3.2. First Aid Measures:

• If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

• In Case of Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated clothing. If skin irritation occurs, get medical advice/attention.[11]

• In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[11]

• If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell.[11]

Disposal Plan

As a chlorinated organic compound, 5-(2,4-Dichlorophenyl)-2-furaldehyde and its contaminated waste must be disposed of as hazardous waste.

4.1. Waste Collection:

• Solid Waste: Collect solid 5-(2,4-Dichlorophenyl)-2-furaldehyde, contaminated weighing paper, and other solid materials in a clearly labeled, sealed container for hazardous solid waste.

• Liquid Waste: Collect solutions containing 5-(2,4-Dichlorophenyl)-2-furaldehyde in a separate, labeled container for chlorinated organic waste. Do not mix with non-halogenated waste.[12]

• Sharps: Any contaminated sharps (needles, razor blades) must be placed in a designated sharps container.

• Empty Containers: The first rinse of any container that held this chemical must be collected as hazardous waste.[13] Subsequent rinses can be disposed of according to institutional guidelines.

4.2. Disposal Procedure:

• All waste must be collected by a licensed hazardous waste disposal company.[12]

• Ensure all waste containers are properly labeled with the full chemical name and associated hazards.

• Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.[12][14] Never dispose of this chemical down the drain or in the regular trash.[13]

References

• 1. Safety Tips for Handling Laboratory Chemicals - Actylis Lab [actylislab.com]
• 2. esafetysupplies.com [esafetysupplies.com]
• 3. Nitrile Glove Chemical Resistance Guide | S&G Gloves [sgnitrilegloves.com]
• 4. Best practices for handling chemical reagents to prevent cross-contamination | Quimivita [quimivita.com]
• 5. crystalgen.com [crystalgen.com]
• 6. CDC - NIOSH Pocket Guide to Chemical Hazards - Acetaldehyde [cdc.gov]
• 7. CDC - NIOSH Pocket Guide to Chemical Hazards - Formaldehyde [cdc.gov]
• 8. schc.memberclicks.net [schc.memberclicks.net]
• 9. Chemical Spill Clean-Up - Environmental Health & Safety - University of Delaware [www1.udel.edu]
• 10. ehs.utk.edu [ehs.utk.edu]
• 11. ehs.wisc.edu [ehs.wisc.edu]
• 12. Making sure you're not a bot! [oc-praktikum.de]
• 13. policies.dartmouth.edu [policies.dartmouth.edu]
• 14. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]